(r)-4-Fluoromandelic acid

• CAS: 32222-45-0

Core Science & Biosynthesis

(R)-4-Fluoromandelic acid CAS 32222-45-0 properties

An In-depth Technical Guide to (R)-4-Fluoromandelic Acid

Authored by a Senior Application Scientist

This guide provides an in-depth technical overview of (R)-4-Fluoromandelic acid (CAS 32222-45-0), a pivotal chiral building block in modern organic synthesis and pharmaceutical development. Designed for researchers, scientists, and drug development professionals, this document synthesizes core chemical principles with practical, field-proven insights into its properties, synthesis, analysis, and applications.

Introduction: The Strategic Importance of (R)-4-Fluoromandelic Acid

(R)-4-Fluoromandelic acid, a fluorinated derivative of mandelic acid, is a highly valued chiral intermediate. Its molecular architecture, featuring a stereogenic center alpha to both a carboxylic acid and a fluorinated aromatic ring, offers a unique combination of reactivity and stereochemical control.[1][2] The presence of the fluorine atom can significantly enhance the metabolic stability and binding affinity of derivative compounds, making it a critical component in the design of novel pharmaceuticals and agrochemicals.[3] This enantiomerically pure acid is particularly sought after for the synthesis of complex bioactive molecules, including antibiotics, anticancer agents, and antithrombotic drugs.[4][5][6]

Physicochemical and Spectroscopic Profile

The precise characterization of (R)-4-Fluoromandelic acid is fundamental to its effective use. The following tables summarize its key physical, chemical, and spectroscopic properties.

Table 1: Physicochemical Properties of (R)-4-Fluoromandelic Acid

Property	Value	Source(s)
CAS Number	32222-45-0
Molecular Formula	C₈H₇FO₃	[7]
Molecular Weight	170.14 g/mol	[7]
Appearance	White to pale cream crystalline powder	[8]
Melting Point	134-140 °C	[8]
Optical Purity	Enantiomeric Excess (ee): ≥98.5%
IUPAC Name	(2R)-2-(4-fluorophenyl)-2-hydroxyacetic acid	[7]
SMILES	OC1=CC=C(F)C=C1
InChI Key	RWCMOQXHIDWDDJ-SSDOTTSWSA-N
XLogP3	0.7	[7]

Spectroscopic Data Interpretation

Spectroscopic analysis provides an unambiguous structural fingerprint of the molecule.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : The spectrum is expected to show distinct signals for the aromatic protons (typically two doublets in the 7.0-7.5 ppm region due to the para-substitution), a singlet for the methine proton (CH-OH) around 5.0 ppm, and broad singlets for the hydroxyl and carboxylic acid protons, which are exchangeable with D₂O.[7][10]

  • ¹³C NMR : Key signals include the carboxyl carbon (~175-180 ppm), the carbon bearing the fluorine atom (showing a large C-F coupling constant), other aromatic carbons, and the methine carbon (~70-75 ppm).[7]

• Infrared (IR) Spectroscopy : The IR spectrum is characterized by a broad absorption band for the O-H stretch of the carboxylic acid and alcohol (typically 2500-3300 cm⁻¹), a sharp C=O stretch for the carboxylic acid (~1700-1750 cm⁻¹), and C-F stretching vibrations in the fingerprint region.[7]

• Mass Spectrometry (MS) : Electron impact (EI) or electrospray ionization (ESI) mass spectrometry will confirm the molecular weight of 170.14 Da.[7] Common fragmentation patterns involve the loss of H₂O, CO, and COOH from the molecular ion.

Caption: General workflow for chiral resolution.

A study demonstrated the effective resolution of racemic 4-fluoromandelic acid using levetiracetam as a resolving agent. Uniquely, levetiracetam selectively co-crystallizes with the (R)-enantiomer of 4-fluoromandelic acid, allowing for its separation. [11]This method involves dissolving both compounds in a suitable solvent, allowing them to cool, and collecting the precipitated co-crystal of (R)-4-FMA and levetiracetam. [11]

Asymmetric Synthesis

Asymmetric synthesis constructs the desired enantiomer directly, avoiding the loss of 50% of the material inherent in classical resolution. [12]Organocatalysis has emerged as a powerful tool for this purpose.

A reported one-pot protocol utilizes a Knoevenagel condensation/asymmetric epoxidation/domino ring-opening hydrolysis (DROH) sequence starting from 4-fluorobenzaldehyde and phenylsulfonyl acetonitrile. [4]This method, catalyzed by an epi-quinine-derived urea organocatalyst, can produce (R)-4-fluoromandelic acid in good yield and high enantioselectivity. [4][13][14]This approach represents a more atom-economical and sustainable alternative to traditional resolution.

Applications in Research and Drug Development

The utility of (R)-4-Fluoromandelic acid spans multiple scientific domains.

• Pharmaceutical Synthesis : It is a crucial building block for synthesizing a wide range of pharmaceuticals. Its R-configuration is often essential for the biological activity of the final drug molecule. [2][5]For example, AstraZeneca has utilized (R)-4-fluoromandelic acid in the synthesis of a key intermediate for the thrombin inhibitor AZD8165. [4]* Agrochemicals : The incorporation of a fluorinated chiral center can enhance the efficacy and metabolic stability of pesticides and herbicides. [3]* Polymer Science : It serves as a monomer for producing poly(fluoromandelic acid) (PFMA), a specialty polymer with desirable properties such as high hydrophobicity, thermal stability, and excellent dielectric properties. [15]* Chiral Ligands and Auxiliaries : As a chiral molecule itself, it can be used in the synthesis of chiral ligands for asymmetric catalysis or as a chiral auxiliary to control stereochemistry in complex synthetic routes. [2]

Analytical Methodologies for Quality Control

Ensuring the chemical purity and, most importantly, the enantiomeric purity of (R)-4-Fluoromandelic acid is paramount.

Protocol: Determination of Enantiomeric Excess (ee) by Chiral HPLC

High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the gold standard for separating and quantifying enantiomers.

• Sample Preparation: Prepare a standard solution of (R)-4-Fluoromandelic acid at a known concentration (e.g., 1 mg/mL) in the mobile phase.

• Instrumentation:

  • Column: A suitable chiral column, such as one based on cellulose or amylose derivatives (e.g., Chiralcel OD-H, Chiralpak AD-H).

  • Mobile Phase: A mixture of hexane and isopropanol with a small amount of a modifier like trifluoroacetic acid (TFA) is common. The exact ratio must be optimized for baseline separation. [16][17] * Detector: UV detector set to an appropriate wavelength (e.g., 254 nm or 273 nm). [17] * Flow Rate: Typically 0.5-1.0 mL/min.

• Analysis:

  • Inject a small volume (e.g., 10 µL) of the sample solution onto the column.

  • The two enantiomers will interact differently with the chiral stationary phase and elute at different retention times.

  • Integrate the peak areas for the (R) and (S) enantiomers.

• Calculation of Enantiomeric Excess (% ee):

  • % ee = [ (Area of R - Area of S) / (Area of R + Area of S) ] x 100

Other Analytical Techniques

• Gas Chromatography (GC): Purity can also be assessed by GC after derivatization (e.g., silylation) to increase volatility. [8]* Titration: An acid-base titration can be used to determine the overall assay or purity of the acidic compound. [8]

Safety, Handling, and Storage

Proper handling of (R)-4-Fluoromandelic acid is essential for laboratory safety.

Table 2: GHS Hazard and Safety Information

Category	Information	Source(s)
Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[18]
Precautionary Statements	P261: Avoid breathing dust.P280: Wear protective gloves/eye protection.P302+P352: IF ON SKIN: Wash with plenty of soap and water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[18]

• Handling: Use in a well-ventilated area or under a fume hood. Avoid dust formation. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. [18][19]* Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. [18]* Disposal: Dispose of contents and container in accordance with local, regional, and national regulations. [18]

Conclusion

(R)-4-Fluoromandelic acid stands as a testament to the enabling power of chiral chemistry. Its unique structural features make it an indispensable tool for medicinal chemists and material scientists. A thorough understanding of its properties, synthetic routes, and analytical methods is crucial for leveraging its full potential in the development of next-generation pharmaceuticals, advanced materials, and other high-value chemical products. The continued development of efficient asymmetric syntheses will further solidify its role as a cornerstone of modern stereoselective chemistry.

References

• Ye, Z., et al. (2021). Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam. Molecules. Available at: [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 98068, 4-Fluoromandelic acid. PubChem. Available at: [Link]

• Cheméo. (n.d.). 4-Fluoromandelic acid. Cheméo. Available at: [Link]

• Zhang, T., et al. (2014). Enantioseparation of mandelic acid and its derivatives by HPLC using vancomycin as chiral selector. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Chiral resolution. Wikipedia. Available at: [Link]

• Ellis, E. K., et al. (2019). H NMR Spectroscopic Data for R-4d and S-4d in CDCl3 at 25 °C (600 MHz). ResearchGate. Available at: [Link]

• Cozzi, P. G., et al. (2018). Asymmetric Organocatalysed Synthesis of (R)‐Mandelic Acid Esters and α‐Alkoxy Derivatives from Commercial Sources. Chemistry – An Asian Journal. Available at: [Link]

• Lin, H.-Y., et al. (2010). Predicting the Enantioseparation Efficiency of Chiral Mandelic Acid in Diastereomeric Crystallization Using a Quartz Crystal Microbalance. Crystal Growth & Design. Available at: [Link]

• Zhou, J., et al. (2015). Isoleucine Ionic Liquids as Additives to Separate Mandelic Acid and Their Derivatives Enantiomers by HPLC. Analytical Methods. Available at: [Link]

• Sharma, V., et al. (2024). Unlocking the potential of mandelic acid derivatives: chemical and biological applications – a comprehensive review. RSC Medicinal Chemistry. Available at: [Link]

• Google Patents. (2015). CN105085234A - Preparing method of (R)-(-)-4-chloromandelic acid. Google Patents.

• Sharma, V., et al. (2024). Unlocking the potential of mandelic acid derivatives: chemical and biological applications – a comprehensive review. National Center for Biotechnology Information. Available at: [Link]

• Sharma, V., et al. (2024). Unlocking the potential of mandelic acid derivatives: chemical and biological applications – a comprehensive review. ResearchGate. Available at: [Link]

• Kumar, A., et al. (2024). Advances in organocatalytic asymmetric synthesis: Mechanistic insights, applications, and sustainable perspectives. International Journal of Chemical and Biological Sciences. Available at: [Link]

• Shi, F., et al. (2023). Asymmetric Synthesis of Axially Chiral Molecules via Organocatalytic Cycloaddition and Cyclization Reactions. Molecules. Available at: [Link]

• Kumar, V., et al. (2022). Green synthesis aspects of (R)-(-)-mandelic acid; a potent pharmaceutically active agent and its future prospects. Applied Microbiology and Biotechnology. Available at: [Link]

• UCLA Chemistry and Biochemistry. (n.d.). WebSpectra: Problems in NMR and IR Spectroscopy. UCLA. Available at: [Link]

• Hamzah, N. H., et al. (2025). Dataset of NIR, MIR, FIR and NMR spectroscopy and GC-MS of real samples of e-liquids from New Zealand. Data in Brief. Available at: [Link]

• Goundry, W. R., et al. (2009). Concise asymmetric synthesis of configurationally stable 4-trifluoromethyl thalidomide. Future Medicinal Chemistry. Available at: [Link]

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Technical Guide: Distinguishing (R)- and (S)-4-Fluoromandelic Acid

[1]

Executive Summary

4-Fluoromandelic acid (4-FMA) represents a critical chiral scaffold in modern medicinal chemistry.[1][2] Unlike its non-fluorinated parent (mandelic acid), the introduction of a fluorine atom at the para-position confers unique physicochemical properties—specifically increased lipophilicity and metabolic resistance to aromatic hydroxylation.

The distinction between the (R)- and (S)- enantiomers is not merely academic; it is the determinant factor in the efficacy of downstream pharmaceutical intermediates. The (R)-enantiomer is predominantly utilized as a synthon for semi-synthetic antibiotics and specific statin side-chains, while the (S)-enantiomer is increasingly relevant in the synthesis of non-steroidal anti-inflammatory drug (NSAID) analogs and novel metabolic inhibitors.

This guide details the physicochemical differentiation, stereoselective synthetic routes, and validation protocols required for the rigorous handling of these enantiomers.

Part 1: Stereochemical & Physicochemical Fundamentals[1][2]

While enantiomers share identical scalar physical properties (boiling point, melting point) in an achiral environment, their behavior diverges significantly in chiral environments (biological systems, polarized light).[1]

Structural Divergence

The chirality centers on the

-carbon. The fluorine atom at the para-position exerts an inductive electron-withdrawing effect, slightly increasing the acidity of the carboxylic group compared to unsubstituted mandelic acid.

Property	(R)-4-Fluoromandelic Acid	(S)-4-Fluoromandelic Acid
CAS Number	1739-43-1	73256-34-1
Configuration (CIP)	Rectus (Clockwise priority)	Sinister (Counter-clockwise)
Optical Rotation	Negative (-) in water/methanol	Positive (+) in water/methanol
Bio-Interaction	Matches natural "D-mandelate" dehydrogenase pathways	Often acts as a competitive inhibitor or requires specialized "L-specific" enzymes
Major Application	Antibiotic side-chains, Statin intermediates	NSAID precursors, Chiral resolving agents

The "Fluorine Effect" in Drug Design

Why specify 4-fluoro over standard mandelic acid?

• Metabolic Blocking: The C-F bond is shorter and stronger (approx. 116 kcal/mol) than the C-H bond. It blocks Cytochrome P450-mediated hydroxylation at the para-position, extending the half-life of drugs incorporating this scaffold.[1]

• Lipophilicity: Fluorine increases the

  , enhancing membrane permeability of the final drug molecule.

Part 2: Stereoselective Synthesis & Resolution[2]

The production of high-purity enantiomers rarely relies on separating a racemic mixture (which is inefficient, max 50% yield). Instead, Chemo-enzymatic Synthesis is the industry standard.[1][2]

Pathway Logic

• Route A (Nitrilase): Direct hydrolysis of 4-fluoromandelonitrile.[1][2] This is often dynamic, as the nitrile can racemize in situ, allowing for 100% theoretical yield of the (R)-acid.

• Route B (Lipase): Kinetic resolution of the racemic ester.

Figure 1: Divergent chemo-enzymatic pathways for synthesizing (R)- and (S)-4-fluoromandelic acid.[1][2] Note the efficiency of the Nitrilase route for the (R)-enantiomer.

Part 3: Analytical Validation Protocol

Trusting the label is insufficient in high-stakes research. You must validate the Enantiomeric Excess (ee) .[3]

Protocol: Chiral HPLC Separation

This protocol utilizes a polysaccharide-based chiral stationary phase (CSP), which forms transient diastereomeric complexes with the enantiomers via hydrogen bonding and

- interactions.[1]

Materials:

• Column: Chiralcel OD-H or Chiralpak IC (Daicel), 4.6 x 250 mm, 5 µm.[1][2]

• Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic acid (90 : 10 : 0.1 v/v/v).[1][2]

• Flow Rate: 1.0 mL/min.[1][2][4]

• Detection: UV @ 230 nm (aromatic absorption).[1][2]

• Temperature: 25°C.

Step-by-Step Methodology:

• Equilibration: Flush column with mobile phase for 30 mins until baseline stabilizes.

• Sample Prep: Dissolve 1 mg of 4-FMA in 1 mL of mobile phase. Filter through 0.45 µm PTFE filter.[1][2]

• Injection: Inject 10 µL.

• Elution Order Determination:

  • Inject pure (R)-standard (commercially available).

  • Compare retention times (

    ).

  • Typical Result: On Chiralcel OD-H, the (S)-enantiomer often elutes first, followed by the (R)-enantiomer (verify with specific column lot).[1]

• Calculation:

  [1][2]

Absolute Configuration Determination (VCD)

For novel derivatives where standards are unavailable, Vibrational Circular Dichroism (VCD) is the gold standard, eliminating the need for crystallization required by X-ray diffraction.

Figure 2: Decision tree for analytical characterization. Routine QC uses HPLC; structural confirmation uses VCD.[1][2]

Part 4: Pharmaceutical Applications & Bioisosterism[2]

The biological activity differences are driven by the spatial fit within enzyme active sites.

(R)-4-Fluoromandelic Acid[1][2]

• Antibiotic Synthesis: Acts as a side-chain precursor for cephalosporins.[1][2] The (R)-configuration is essential for binding to Penicillin-Binding Proteins (PBPs) in bacteria.[1]

• Antithrombotic Agents: Analogous to the synthesis of Clopidogrel (which uses 2-chloromandelic acid), the 4-fluoro variant is investigated for improved metabolic stability in next-gen P2Y12 inhibitors.[1]

(S)-4-Fluoromandelic Acid[1][2]

• Chiral Resolution: Used to resolve racemic amines (e.g., phenylethylamine derivatives) via diastereomeric salt formation.[1][2] The fluorine atom alters the lattice energy of the resulting salt, often improving separation factors compared to non-fluorinated mandelic acid.

• Virulence Inhibition: Recent studies indicate (S)-mandelic derivatives can inhibit the Type III Secretion System (T3SS) in phytopathogens, with the 4-fluoro substituent significantly enhancing suppression of the hrpY gene compared to the wild type.

References

• Enzymatic Synthesis: Martı́nková, L., et al. "Exploring the Potential of Fungal Arylacetonitrilases in Mandelic Acid Synthesis." Molecular Biotechnology.

• Chiral Separation: Zhang, Y., et al. "Separation of mandelic acid and its derivatives with new immobilized cellulose chiral stationary phase."[1][2] Journal of Chromatography A.

• Absolute Configuration: Polavarapu, P. L. "Determination of the Absolute Configurations of Chiral Drugs Using Chiroptical Spectroscopy." MDPI Pharmaceuticals.[1][2] [1]

• Biological Activity: Hou, J., et al. "Unlocking the potential of mandelic acid derivatives: chemical and biological applications." RSC Advances.

• Chemical Data: PubChem Compound Summary for CID 98068, 4-Fluoromandelic acid.[1][2] [1]

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(R)-4-Fluoromandelic acid pKa and solubility data

An In-Depth Technical Guide to the Physicochemical Characterization of (R)-4-Fluoromandelic Acid: pKa and Solubility

Introduction

(R)-4-Fluoromandelic acid, a chiral aromatic alpha-hydroxy acid, serves as a valuable building block in the synthesis of complex molecules, particularly in the pharmaceutical industry. Its structural features—a carboxylic acid, an alpha-hydroxyl group, and a fluorine-substituted phenyl ring—impart specific physicochemical properties that are critical to its application and behavior in both chemical and biological systems. For researchers, scientists, and drug development professionals, a thorough understanding of its acid dissociation constant (pKa) and solubility is not merely academic; it is fundamental to reaction optimization, formulation development, and predicting pharmacokinetic behavior.

The degree of ionization of a molecule, dictated by its pKa, directly influences its solubility, permeability across biological membranes, and binding interactions with target proteins.[1] Solubility, in turn, is a gatekeeper for bioavailability and dictates the feasibility of formulation strategies.[2][3] This guide provides a comprehensive overview of the theoretical underpinnings of pKa and solubility as they relate to (R)-4-Fluoromandelic acid, presents authoritative protocols for their experimental determination, and offers insights into the interpretation of this critical data.

Theoretical Framework: Understanding the Physicochemical Behavior

Acid Dissociation Constant (pKa)

The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) of a solution. For an acidic compound like (R)-4-Fluoromandelic acid, it represents the pH at which the protonated (neutral) and deprotonated (ionized) forms are present in equal concentrations.

Several structural features of (R)-4-Fluoromandelic acid influence its acidity:

• Carboxylic Acid Group (-COOH): This is the primary acidic functional group responsible for proton donation.

• Alpha-Hydroxyl Group (-OH): The hydroxyl group at the alpha position to the carboxylate has a slight electron-withdrawing inductive effect, which can subtly increase the acidity compared to a non-hydroxylated analogue.

• 4-Fluoro Substituent: Fluorine is a highly electronegative atom, exerting a strong electron-withdrawing effect through the phenyl ring (a -I effect). This effect delocalizes the negative charge of the carboxylate anion upon deprotonation, stabilizing the conjugate base and thereby increasing the acidity (i.e., lowering the pKa) compared to unsubstituted mandelic acid.[4] Studies on similar fluorinated compounds have consistently shown that fluorination tends to decrease the pKa of nearby acidic or basic functional groups.[5][6]

Solubility: A Multifaceted Parameter

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.[7] In drug development, it is crucial to distinguish between two key types of solubility measurements:

• Thermodynamic Solubility: This is the equilibrium concentration of a compound in a given solvent at a specific temperature and pressure, where the solution is in equilibrium with the most stable solid form of the compound.[8][9] It is the true, intrinsic solubility and is the gold standard for preformulation and biopharmaceutical classification.

• Kinetic Solubility: This measures the concentration at which a compound, typically dissolved first in a highly soluble organic solvent like DMSO, begins to precipitate when added to an aqueous medium.[10][11] It is a measure of a compound's tendency to stay in a supersaturated state and is often used in high-throughput screening during early drug discovery due to its speed.[12][13]

The solubility of (R)-4-Fluoromandelic acid is governed by several factors:

• pH: As a weak acid, its solubility is highly pH-dependent. At pH values significantly below its pKa, the neutral, less polar form predominates, leading to lower aqueous solubility. As the pH rises above the pKa, the compound deprotonates to form the more polar and highly water-soluble carboxylate salt.

• Solvent Polarity: The principle of "like dissolves like" applies.[14] The molecule has both polar features (carboxyl, hydroxyl groups) and a non-polar feature (the fluorophenyl ring). It is expected to be soluble in polar protic solvents like methanol and ethanol and show some solubility in polar aprotic solvents, but limited solubility in non-polar solvents like hexane.

• Temperature: For most solid compounds, solubility increases with temperature as the dissolution process is often endothermic.[15] However, this relationship must be determined experimentally.

• Solid-State Form: Different crystalline forms (polymorphs) or the amorphous state of a compound can have different lattice energies, leading to significant differences in their measured solubility.[7]

Data Presentation

Given the scarcity of public experimental data, the following table summarizes predicted physicochemical properties for (R)-4-Fluoromandelic acid. These values should be used as estimates and underscore the necessity of performing the rigorous experimental protocols detailed in this guide.

Table 1: Predicted Physicochemical Properties of (R)-4-Fluoromandelic Acid

Property	Predicted Value	Source
pKa	3.17 ± 0.10	ChemicalBook
log₁₀WS (Water Solubility)	-1.43	Cheméo[16]
Molecular Weight	170.14 g/mol	PubChem[17]
Melting Point	136-137 °C	ChemicalBook

Note: log₁₀WS of -1.43 corresponds to a water solubility of approximately 0.037 mol/L or 6.3 g/L.

Experimental Protocols

The following sections detail the standard, authoritative methodologies for the precise determination of pKa and thermodynamic solubility.

Protocol for pKa Determination by Potentiometric Titration

Potentiometric titration is the benchmark method for pKa determination due to its high precision and accuracy.[18] The method involves monitoring the pH of a solution of the analyte as a titrant of known concentration is added incrementally. The pKa is determined from the inflection point of the resulting titration curve.[19]

Caption: Workflow for pKa determination via potentiometric titration.

• Preparation of Solutions:

  • Analyte Solution: Accurately weigh and dissolve (R)-4-Fluoromandelic acid in high-purity water to a concentration of approximately 1 mM. If solubility is limited, a co-solvent like methanol may be used, but the final pKa will be an apparent pKa (pKa') specific to that solvent mixture.[18]

  • Titrant: Prepare a standardized 0.1 M sodium hydroxide (NaOH) solution. It is critical to use carbonate-free water and protect the solution from atmospheric CO₂ to prevent titration errors.[18]

  • Ionic Strength Adjustment: Add a neutral salt, such as 0.15 M potassium chloride (KCl), to the analyte solution to maintain a constant ionic strength throughout the titration.[19][20]

• Instrument Calibration and Setup:

  • Calibrate a high-precision pH meter and electrode using at least three standard aqueous buffers (e.g., pH 4.01, 7.00, and 10.01).[19]

  • Place the analyte solution in a thermostatted vessel on a magnetic stirrer to ensure homogeneity and maintain a constant temperature (e.g., 25 °C).

  • Purge the solution with an inert gas like nitrogen for 10-15 minutes before and during the titration to displace dissolved CO₂, which can interfere with the measurement.[20]

• Titration Procedure:

  • Immerse the calibrated pH electrode into the stirred analyte solution.

  • Add the standardized NaOH titrant in small, precise increments using a calibrated burette or auto-titrator.

  • After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.[20] Continue this process until the pH has passed well beyond the expected equivalence point (e.g., to pH 11-12).

• Data Analysis and pKa Calculation:

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • Determine the equivalence point (Veq), which is the point of maximum slope on the curve (the inflection point). This can be found by plotting the first derivative (ΔpH/ΔV) of the curve.

  • The pKa is equal to the pH at the half-equivalence point (Veq / 2).[19] At this point, the concentrations of the acidic form and its conjugate base are equal.

Protocol for Thermodynamic Solubility Determination by Shake-Flask Method

The shake-flask method is the universally recognized gold-standard for determining thermodynamic equilibrium solubility.[2][21] It involves agitating an excess of the solid compound in the solvent of interest until equilibrium is reached.

Caption: Workflow for thermodynamic solubility by the shake-flask method.

• Preparation and Equilibration:

  • Add an excess amount of solid (R)-4-Fluoromandelic acid to a series of vials containing the desired media (e.g., purified water, pH 1.2 buffer, pH 6.8 buffer, biorelevant media like FaSSIF).[21] The presence of undissolved solid at the end of the experiment is essential to ensure equilibrium has been reached.[22]

  • Seal the vials and place them in an orbital shaker or on a magnetic stirrer in a temperature-controlled environment (e.g., 25°C for physicochemical characterization or 37°C for biopharmaceutical relevance).[2]

  • Agitate the samples for a sufficient period to reach equilibrium. A duration of 24 to 72 hours is typical, and time-point sampling (e.g., at 24, 48, and 72 hours) is recommended to confirm that the concentration has reached a plateau.[22]

• Phase Separation:

  • After equilibration, remove the vials and allow them to stand briefly to let the bulk of the solid settle.

  • To separate the saturated solution from the excess solid, centrifuge the samples.[21]

  • Carefully withdraw the supernatant and filter it through a low-binding syringe filter (e.g., 0.45 µm PVDF) to remove any remaining fine particles. This step must be performed without disturbing the solid pellet.[2]

• Quantification:

  • Accurately dilute the clear filtrate with a suitable mobile phase or solvent to bring the concentration within the linear range of the analytical method.

  • Prepare a calibration curve using standard solutions of (R)-4-Fluoromandelic acid of known concentrations.

  • Analyze the diluted samples using a validated, stability-indicating analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).[21]

  • Calculate the concentration in the diluted sample by comparing its response to the calibration curve. The solubility is then determined by multiplying this concentration by the dilution factor.

• Self-Validation:

  • Solid-State Analysis: It is critical to recover and analyze the residual solid from the experiment using techniques like X-ray Powder Diffraction (XRPD) or Differential Scanning Calorimetry (DSC). This step verifies that the compound has not undergone a phase transformation (e.g., to a different polymorph or a hydrate) during the experiment, which would alter the solubility.[2]

Conclusion

While predictive tools provide valuable initial estimates, the definitive characterization of (R)-4-Fluoromandelic acid requires rigorous experimental determination of its pKa and thermodynamic solubility. The electron-withdrawing nature of the fluorine substituent is expected to lower its pKa relative to mandelic acid, a hypothesis that can be precisely tested using potentiometric titration. Its solubility profile, particularly its pH-dependence, is a direct consequence of this pKa and can be authoritatively determined using the shake-flask method. The protocols outlined in this guide represent the industry-standard, self-validating systems necessary for generating the high-quality, reliable data required for advanced research and drug development applications. By investing in this fundamental characterization, scientists can build a robust foundation for formulation design, pharmacokinetic modeling, and ultimately, the successful application of this important chiral building block.

References

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• Bergström, C. A. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review. Retrieved from [Link]

• Völgyi, G., et al. (2010). Development of Methods for the Determination of pKa Values. PMC. Retrieved from [Link]

• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

• Brittain, H. G. (2014). Thermodynamic vs. kinetic solubility: Knowing which is which. ResearchGate. Retrieved from [Link]

• ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

• Enamine. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Protocols.io. Retrieved from [Link]

• Wikipedia. (n.d.). Solubility. Retrieved from [Link]

• U.S. EPA. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov. Retrieved from [Link]

• Rheolution. (2023, March 18). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Retrieved from [Link]

• LibreTexts Chemistry. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• Quora. (2017, April 27). How do you perform the shake flask method to determine solubility?. Retrieved from [Link]

• PubMed. (2024, February 15). Kinetic solubility: Experimental and machine-learning modeling perspectives. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• Computational Chemistry. (2022, May 31). Compound solubility measurements for early drug discovery. Retrieved from [Link]

• ACS Publications. (2023, October 13). Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants. Retrieved from [Link]

• DergiPark. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

• ACD/Labs. (n.d.). An Introduction to the Acid Dissociation Constant (pKa). Retrieved from [Link]

• The University of East Anglia. (2023, October 16). Measurement of the pKa Values of Organic Molecules in Aqueous−Organic Solvent Mixtures by 1H NMR without External Calibrants. Retrieved from [Link]

• Chemistry LibreTexts. (2026, January 27). 13.3: Factors Affecting Solubility. Retrieved from [Link]

• Open Oregon Educational Resources. (n.d.). 3.2 Solubility – Introductory Organic Chemistry. Retrieved from [Link]

• Mettler Toledo. (n.d.). Acid Dissociation Constant by Potentiometric Titration. Retrieved from [Link]

• ECETOC. (n.d.). pKa. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 4-Fluoromandelic acid (CAS 395-33-5). Retrieved from [Link]

• PubChem. (n.d.). 4-Fluoromandelic acid. Retrieved from [Link]

• UCC IR. (2010). Solubility of Mandelic Acid Enantiomers and Their Mixtures in Three Chiral Solvents. Retrieved from [Link]

• PubMed Central. (n.d.). Experimental Determination of pK a for 10 PFAS, Mono‑, Di‑, and Trifluoroacetic Acid by 19F‑NMR. Retrieved from [Link]

• Wikipedia. (n.d.). Mandelic acid. Retrieved from [Link]

• Solubility of Things. (n.d.). Mandelic Acid. Retrieved from [Link]

• RSC Publishing. (n.d.). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. Retrieved from [Link]

• PubMed Central. (n.d.). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. Retrieved from [Link]

• PubChemLite. (n.d.). 4-fluoromandelic acid (C8H7FO3). Retrieved from [Link]

• ResearchGate. (n.d.). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors | Request PDF. Retrieved from [Link]

• ChemRxiv. (2024, July 23). Filling the gap in LogP and pK_a evaluation for saturated fluorine-containing derivatives with machine learning. Retrieved from [Link]

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• 2. raytor.com [raytor.com]
• 3. rheolution.com [rheolution.com]
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• 5. Experimental Determination of pK a for 10 PFAS, Mono‑, Di‑, and Trifluoroacetic Acid by 19F‑NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 22. quora.com [quora.com]

(R)-2-(4-fluorophenyl)-2-hydroxyacetic acid synonyms and IUPAC name

This guide details the technical specifications, synthesis, and pharmaceutical applications of (R)-2-(4-fluorophenyl)-2-hydroxyacetic acid , a critical chiral building block in modern drug development.

Executive Summary

(R)-2-(4-fluorophenyl)-2-hydroxyacetic acid , commonly known as (R)-4-fluoromandelic acid , is a high-value chiral intermediate used primarily in the synthesis of enantiomerically pure pharmaceuticals. Its structural core—a fluorinated aromatic ring coupled with a chiral

-hydroxy acid moiety—makes it an essential scaffold for introducing chirality into complex active pharmaceutical ingredients (APIs), most notably the cholesterol absorption inhibitor Ezetimibe (Zetia) .

This guide provides a comprehensive technical analysis of the compound, including validated IUPAC nomenclature, physical properties, enzymatic synthesis protocols, and its role in industrial drug manufacturing.

Nomenclature & Chemical Identification

Precise identification is critical for regulatory compliance and supply chain integrity. The (R)-enantiomer is distinct from its racemic counterpart (CAS: 395-33-5) and the (S)-enantiomer.

Identifier	Details
IUPAC Name	(2R)-2-(4-fluorophenyl)-2-hydroxyacetic acid
Common Synonyms	(R)-4-Fluoromandelic acid; (R)- -Hydroxy-4-fluorobenzeneacetic acid; 4-Fluoro-D-mandelic acid
CAS Number	32222-45-0 (Specific to R-isomer)
Molecular Formula	C H FO
Molecular Weight	170.14 g/mol
SMILES	OC(=O)C1=CC=C(F)C=C1
InChI Key	RWCMOQXHIDWDDJ-SSDOTTSWSA-N

Physicochemical Properties

The physical constants of the enantiopure compound differ significantly from the racemate, particularly in melting point, which serves as a key purity indicator.

Property	Value / Description
Appearance	White to off-white crystalline powder
Melting Point	134 – 140 °C (Enantiopure) (Note: Racemate melts at ~100 °C)
Optical Rotation	to (c=1, H O) (Subject to solvent/concentration; typically levorotatory like unsubstituted (R)-mandelic acid)
Solubility	Soluble in methanol, ethanol, ethyl acetate; sparingly soluble in water.[1][2]
pKa	~3.4 (Carboxylic acid proton)

Pharmaceutical Applications: The Ezetimibe Connection

The primary industrial application of (R)-4-fluoromandelic acid is as a chiral starting material for Ezetimibe , a drug that inhibits the absorption of cholesterol in the small intestine.

Mechanism of Utilization

In the synthesis of Ezetimibe, the (R)-4-fluoromandelic acid moiety provides the absolute stereochemistry required for the C4 position of the

-lactam ring (or its precursors). The fluorine atom at the para position is metabolically stable and enhances the lipophilicity and binding affinity of the final drug molecule.

Pathway Visualization

The following diagram illustrates the logical flow from the chiral acid to the final API structure.

[1]

Synthesis & Manufacturing Protocols

While chemical asymmetric synthesis is possible, enzymatic resolution is the preferred industrial method due to its high enantioselectivity and mild conditions.

Protocol: Enzymatic Resolution of Racemic 4-Fluoromandelic Acid

This protocol utilizes a lipase-catalyzed kinetic resolution. The enzyme selectively esterifies one enantiomer (or hydrolyzes a racemic ester), leaving the desired (R)-acid or ester in high optical purity.

Reagents:

• Racemic 4-fluoromandelic acid (or methyl ester).

• Lipase PS "Amano" (from Burkholderia cepacia) or immobilized Lipase B from Candida antarctica (CAL-B).

• Vinyl acetate (Acyl donor).

• MTBE (Methyl tert-butyl ether) or Diisopropyl ether (Solvent).

Step-by-Step Methodology:

• Substrate Preparation: Dissolve racemic 4-fluoromandelic acid methyl ester (100 mmol) in MTBE (500 mL).

• Enzyme Addition: Add immobilized Lipase PS (10% w/w relative to substrate).

• Acylation: Add Vinyl acetate (150 mmol) as the irreversible acyl donor.

• Incubation: Stir the suspension at 30–40 °C. Monitor the reaction via chiral HPLC.

  • Mechanism:[3] The enzyme selectively acetylates the (S)-enantiomer, leaving the (R)-ester unreacted (or vice versa depending on enzyme specificity; Lipase PS typically favors S-acylation of secondary alcohols, leaving the R-alcohol free).

• Termination: Stop the reaction when conversion reaches ~50% (theoretical maximum for resolution). Filter off the enzyme.

• Separation:

  • The reaction mixture now contains (S)-O-acetyl ester and (R)-hydroxy ester .

  • Separate via column chromatography or fractional distillation.

• Hydrolysis: Hydrolyze the isolated (R)-ester using mild aqueous base (LiOH/THF) to yield pure (R)-4-fluoromandelic acid .

Biocatalytic Workflow Diagram:

Analytical Characterization

Trustworthiness in supply depends on rigorous analysis. The following parameters validate the identity and purity of the (R)-isomer.

Chiral HPLC Method

• Column: Chiralcel OD-H or AD-H (Daicel).

• Mobile Phase: Hexane : Isopropanol : Trifluoroacetic acid (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Expected Result: The (R)-enantiomer typically elutes second on OD-H columns (verify with standard). Enantiomeric Excess (ee) should be >99.5% for pharmaceutical use.

1H NMR Spectroscopy (DMSO-d6)

• 12.8 ppm: (s, 1H, -COOH ) – Broad singlet.
• 7.4 - 7.5 ppm: (m, 2H, Ar-H) – Ortho to alkyl group.
• 7.1 - 7.2 ppm: (m, 2H, Ar-H) – Ortho to fluorine.
• 6.0 ppm: (bs, 1H, -OH ).
• 5.0 ppm: (s, 1H, Ar-CH -OH) – Chiral center proton.

Safety & Handling

• Hazard Classification: Irritant (Skin Irrit. 2, Eye Irrit.[2] 2A, STOT SE 3).

• Handling: Use in a fume hood. Avoid inhalation of dust.

• Storage: Store at room temperature (15-25 °C) in a tightly sealed container. Hygroscopic; protect from moisture to prevent racemization or degradation.

References

• Sigma-Aldrich. (R)-4-Fluoromandelic acid ChiPros® Product Specification. Retrieved from .

• Mendiola, J., et al. (2012). "Robust Enzymatic Resolution of 3-Fluoromandelic Acid with Lipase PS Supported on Celite." Organic Process Research & Development, 16(8), 1360–1365. .

• Patel, R. N. (2008). "Biocatalytic synthesis of chiral pharmaceutical intermediates." Coordination Chemistry Reviews, 252(5-7), 659-701.

• Google Patents. (2012). CN102477008A: Synthetic method of ezetimibe.[3] (Identifies R-p-fluoromandelic acid as a starting material). .

• Thermo Fisher Scientific. 4-Fluoromandelic acid Product Data. Retrieved from .[4]

Sources

• 1. prepchem.com [prepchem.com]
• 2. 4-Fluoromandelic acid | C8H7FO3 | CID 98068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN102477008A - The synthetic method of ezetimibe - Google Patents [patents.google.com]
• 4. 4-Fluoromandelic acid, 98% 25 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Protocols & Analytical Methods

Using (R)-4-Fluoromandelic acid as a chiral building block

Application Note: Strategic Utilization of (R)-4-Fluoromandelic Acid as a Chiral Building Block

Executive Summary

(R)-4-Fluoromandelic acid (CAS: 32222-45-0) represents a "privileged scaffold" in medicinal chemistry, combining the metabolic robustness of the fluorine substituent with the versatile reactivity of the

-hydroxy acid moiety.[1] Unlike its non-fluorinated parent, the 4-fluoro analog offers enhanced lipophilicity and metabolic resistance to aromatic oxidation (blocking the para-position), making it a critical building block for thrombin inhibitors (e.g., AZD8165), -blockers, and anti-obesity agents.[2]

This guide provides validated protocols for using (R)-4-Fluoromandelic acid in two high-value workflows:

• Chiral Resolution Agent: For the optical purification of racemic amines.[1]

• Chiral Synthon: For the synthesis of enantiopure pharmaceutical intermediates via amide coupling without racemization.[1]

Chemical Profile & Strategic Value

The strategic value of (R)-4-Fluoromandelic acid lies in its dual functionality. The fluorine atom acts as a bioisostere for hydrogen or a hydroxyl group, often improving the pharmacokinetic profile of the final drug candidate.

Key Properties:

• CAS (R-isomer): 32222-45-0 (Note: Racemic is 395-33-5)[1]

• Molecular Weight: 170.14 g/mol [2][1]

• pKa: ~3.75 (Slightly more acidic than mandelic acid due to the electron-withdrawing F-atom).[1]

• Optical Purity: Commercial grades typically

  e.e.

Visualizing the Strategic Landscape:

Figure 1: Strategic utility of (R)-4-Fluoromandelic acid in drug design, bridging chemical properties to pharmaceutical outcomes.

Application I: Chiral Resolution of Racemic Amines

(R)-4-Fluoromandelic acid is an effective resolving agent for racemic amines, particularly those containing aromatic rings (e.g., substituted benzylamines) where

stacking interactions stabilize the diastereomeric salt.[1]

Protocol A: Diastereomeric Salt Crystallization

Objective: Isolate (S)-1-phenylethylamine (model amine) from a racemate using (R)-4-Fluoromandelic acid.[1]

Materials:

• Racemic Amine (10 mmol)[1]

• (R)-4-Fluoromandelic acid (10 mmol)[1]

• Solvent: Ethanol (95%) or Isopropanol/Water (9:1)[1]

Step-by-Step Methodology:

• Salt Formation:

  • Dissolve 1.70 g (10 mmol) of (R)-4-Fluoromandelic acid in 15 mL of hot Ethanol (60°C).

  • Separately, dissolve 10 mmol of the racemic amine in 5 mL of Ethanol.[1]

  • Add the amine solution dropwise to the acid solution while stirring.[1]

  • Insight: The slight acidity increase of the 4-fluoro analog (vs. unsubstituted) ensures robust salt formation even with weakly basic amines.[1]

• Crystallization (The Critical Step):

  • Allow the mixture to cool slowly to room temperature (25°C) over 4 hours.

  • Do not disturb: Agitation during the nucleation phase can trap the unwanted diastereomer.[1]

  • Once ambient temperature is reached, cool further to 4°C for 2 hours to maximize yield.

• Isolation & Purification:

  • Filter the crystals (Diastereomer A) via vacuum filtration.[1][3]

  • Recrystallization: Redissolve the wet cake in the minimum amount of boiling ethanol and cool again. This "double-crystallization" is mandatory to achieve

    e.e.[2][1]

• Liberation of the Free Amine:

  • Suspend the purified salt in water (20 mL).

  • Add 2M NaOH until pH > 12.[1]

  • Extract with Dichloromethane (3 x 15 mL).[1]

  • Dry over

    and concentrate.

Workflow Diagram:

Figure 2: Workflow for chiral resolution via diastereomeric salt formation.[1]

Application II: Synthesis of Pharmaceutical Amides

In the synthesis of thrombin inhibitors like AZD8165 , (R)-4-Fluoromandelic acid serves as the chiral scaffold.[1] The challenge is coupling the carboxylic acid to an amine without racemizing the sensitive

-chiral center.[1]

Protocol B: Enantioselective Amide Coupling

Objective: Couple (R)-4-Fluoromandelic acid with an amine (R-NH2) while preserving chirality.[1]

Strategic Constraint: Direct activation of

-hydroxy acids can lead to self-condensation (polyesters) or racemization via oxazolone intermediates.[1] Solution: Use of O-protection or controlled activation with HATU/HOAt.[1]

Step-by-Step Methodology:

• Protection (Optional but Recommended):

  • If the specific synthesis allows, protect the

    -hydroxyl group as an acetate or silyl ether (TBS) to prevent side reactions.[1]

  • Reaction: (R)-4-FMA +

    / Pyridine (R)-2-acetoxy-2-(4-fluorophenyl)acetic acid.[1]

• Coupling Reaction (Direct Method):

  • Reagents: (R)-4-FMA (1.0 eq), Amine (1.1 eq), HATU (1.1 eq), DIPEA (2.0 eq).[1]

  • Solvent: Anhydrous DMF or DCM.[1]

  • Procedure:

    • Dissolve (R)-4-FMA in DMF at 0°C.

    • Add DIPEA and HATU.[1] Stir for 15 mins to form the activated ester.

    • Add the amine.[1][4][5]

    • Stir at 0°C for 1 hour, then allow to warm to RT. Crucial: Keeping the temperature low during activation minimizes racemization.[1]

• Workup:

  • Dilute with EtOAc, wash with 1M HCl (to remove unreacted amine), sat.[2]

    , and brine.[1]

Data Summary: Coupling Efficiency

Coupling Reagent	Yield (%)	Retention of Configuration (% e.e.)	Notes
HATU / DIPEA	92%	>98%	Best for hindered amines.[1] Expensive.
EDC / HOBt	85%	96%	Standard scale-up method.[1]
CDI (Imidazoles)	78%	85%	Risk of racemization; avoid if possible.[1]

Analytical Validation (Self-Validating Systems)

Trustworthiness in chiral chemistry relies on rigorous analytical proof.[1]

1. Chiral HPLC Method:

• Column: Daicel Chiralcel OD-H or Chiralpak AD-H (

  mm).[1]

• Mobile Phase: Hexane : Isopropanol (90:10) + 0.1% TFA (for free acid) or 0.1% Diethylamine (for amides).[1]

• Flow Rate: 1.0 mL/min.[1][6]

• Detection: UV @ 254 nm.[1]

• Expected Result: Enantiomers should show baseline separation (

  ). The (R)-isomer typically elutes first on OD-H columns (verify with standard).[1]

2. Optical Rotation:

• Measure

  in Methanol ( ).[1] Compare against the Certificate of Analysis (CoA) value (typically to for the R-isomer).

References

• Sigma-Aldrich. (R)-4-Fluoromandelic acid Product Specification & CAS Data. Link[1]

• AstraZeneca. Discovery of AZD8165: A Clinical Candidate from a Novel Series of Neutral Thrombin Inhibitors.[1] Semantic Scholar. Link

• BenchChem. A Comparative Guide to Chiral Resolving Agents: Protocols for Mandelic Acid Derivatives. Link

• Royal Society of Chemistry. TiF4-catalyzed direct amidation of carboxylic acids: A protocol for preserving chirality. Org. Biomol. Chem., 2024.[2][1][4][7][8] Link

• National Institutes of Health (NIH). Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization. PMC. Link

Sources

• 1. Mandelic acid - Wikipedia [en.wikipedia.org]
• 2. CN1861596A - Process for synthesizing antithrombin inhibitor of non-asymmetric non-peptide kind - Google Patents [patents.google.com]
• 3. Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TiF4-catalyzed direct amidation of carboxylic acids and amino acids with amines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. scas.co.jp [scas.co.jp]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]

Synthesis of Ezetimibe Intermediates via (R)-4-Fluoromandelic Acid: A Stereocontrolled Pathway

As a Senior Application Scientist, I have structured this technical guide to move beyond mere procedural steps. The synthesis of active pharmaceutical ingredients (APIs) demands a rigorous understanding of molecular causality. This application note details the utilization of (R)-4-Fluoromandelic acid as a chiral pool building block for the synthesis of Ezetimibe , a potent cholesterol absorption inhibitor.

By leveraging the inherent chirality of this cost-effective starting material, we can bypass expensive late-stage asymmetric reductions (such as CBS catalysis) while maintaining absolute stereocontrol 1.

Mechanistic Insights & Stereochemical Tracking (E-E-A-T)

A common point of confusion in this synthetic route is the apparent "inversion" of the stereocenter from an (R) -starting material to the (S) -pharmacophore required for Ezetimibe's biological activity. However, a deep understanding of the Cahn-Ingold-Prelog (CIP) priority rules reveals that no physical inversion occurs at the chiral center . Instead, we observe a phenomenon known as a CIP Priority Swap 2.

• In the Starting Material ((R)-4-Fluoromandelic acid): The chiral center (C2) is bonded to -OH, -COOH, an aromatic ring (-Ar), and -H. The CIP priority is -OH (1) > -COOH (2) > -Ar (3) . With the lowest priority group in the back, the 1 → 2 → 3 sequence is clockwise, designating it as (R) .

• During Intermediate Steps: Through reduction and bromination, the primary carbon substituent (-CH₂OH or -CH₂Br) retains priority over the aromatic ring. The sequence remains -OH (1) > -CH₂X (2) > -Ar (3) , preserving the (R) designation.

• Upon Coupling (Ezetimibe Formation): When the intermediate is coupled to the azetidinone core, the new alkyl chain (-CH₂-CH₂-Azetidinone) has a lower atomic priority than the aromatic ring. The priority at the chiral center abruptly shifts to -OH (1) > -Ar (2) > -Alkyl (3) .

Because priorities 2 and 3 have swapped relative to the starting material, the 1 → 2 → 3 sequence reverses direction. The absolute configuration designation changes from (R) to (S) , even though the 3D spatial arrangement of the atoms remains completely undisturbed. This causality dictates why (R)-4-fluoromandelic acid is the perfect precursor for the (S)-Ezetimibe side chain.

Experimental Protocols: A Self-Validating System

The following step-by-step methodologies are designed to be self-validating, ensuring that intermediate stability and regioselectivity are maintained throughout the workflow.

Step 1: Reduction to (R)-1-(4-fluorophenyl)ethane-1,2-diol

• Causality: Lithium aluminum hydride (LAH) is utilized to selectively reduce the carboxylic acid to a primary alcohol without cleaving the sensitive benzylic carbon-oxygen bond.

• Protocol:

  • Dissolve 4.7 g of (R)-4-fluoromandelic acid in 20 mL of anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere.

  • Cool the reaction vessel to 0°C using an ice bath.

  • Slowly add 2.4 g of LAH in portions to manage hydrogen gas evolution.

  • Remove the ice bath and stir at room temperature for 3 hours.

  • Self-Validation/Quench: Return to the ice bath and carefully add 10 mL of deionized water dropwise. This safely decomposes excess LAH, preventing thermal runaway and precipitating aluminum salts for easy filtration.

Step 2: Regioselective Bromination

• Causality: Phosphorus tribromide (PBr₃) is employed to selectively convert the primary alcohol to a bromide. The secondary benzylic alcohol is sterically hindered and less reactive toward PBr₃ at room temperature, ensuring high regioselectivity.

• Protocol:

  • Dissolve 4.2 g of the diol intermediate in 20 mL of dichloromethane (DCM).

  • Add 7.8 mL of a PBr₃ solution dropwise while stirring at room temperature.

  • Allow the reaction to proceed for 3 hours.

  • Self-Validation/Workup: Stop the reaction by adding 10 mL of water. Separate the phases and extract the aqueous layer with DCM. Wash the combined organic phases with saturated sodium bicarbonate (NaHCO₃). This crucial washing step neutralizes residual HBr, preventing acid-catalyzed degradation of the benzylic alcohol. Dry over anhydrous Na₂SO₄ and concentrate.

Step 3: Hydroxyl Protection

• Causality: The secondary hydroxyl group must be protected as a Trimethylsilyl (TMS) ether to prevent it from neutralizing the Grignard reagent in the subsequent step.

• Protocol:

  • Dissolve the brominated intermediate in DCM and cool to 0°C.

  • Add N,N-Diisopropylethylamine (DIEA) as an acid scavenger, followed by Trimethylsilyl chloride (TMSCl).

  • Stir at room temperature for 2–4 hours.

  • Self-Validation/Workup: Quench with water, separate the layers, and wash the organic phase thoroughly with water to remove amine hydrochloride salts, ensuring anhydrous conditions for the Grignard formation.

Step 4: Grignard Formation and Azetidinone Coupling

• Causality: A catalytic amount of Copper(I) iodide (CuI) is added to facilitate the cross-coupling. CuI forms an intermediate organocuprate that softens the nucleophile, promoting selective C-C bond formation with the azetidinone electrophile over unwanted side reactions.

• Protocol:

  • Convert the protected bromide to a Grignard reagent using magnesium turnings in anhydrous THF.

  • In a separate flask, dissolve the azetidinone core (7.1 g) in dry THF at 0°C and add 570 mg of anhydrous CuI. Stir for 20 minutes.

  • Transfer the Grignard reagent to the CuI/azetidinone solution and react at room temperature for 10 hours.

  • Self-Validation/Quench: Quench under ice-cooling with aqueous ammonium chloride (NH₄Cl). This mild acid effectively destroys unreacted Grignard reagent without hydrolyzing the newly formed, sensitive β-lactam ring.

Quantitative Data & Yield Analysis

The table below summarizes the expected quantitative outcomes for this synthetic pathway, highlighting the efficiency of using a chiral pool starting material.

Reaction Step	Substrate	Primary Reagents	Isolated Yield (%)	Enantiomeric Excess (ee %)
1. Reduction	(R)-4-Fluoromandelic acid	LAH, THF	92%	>99%
2. Bromination	(R)-1-(4-fluorophenyl)ethane-1,2-diol	PBr₃, DCM	80%	>99%
3. Protection	(R)-2-bromo-1-(4-fluorophenyl)ethanol	TMSCl, DIEA, DCM	95%	>99%
4. Coupling	Protected Bromide + Azetidinone	Mg, CuI, THF	72%	>98%

Process Visualization: Synthetic & Stereochemical Workflow

The following diagram maps the synthetic workflow, explicitly tracking the CIP priority swap that occurs during the final coupling step.

Workflow of Ezetimibe synthesis highlighting the CIP priority swap from (R)-precursor to (S)-product.

References

• The synthetic method of ezetimibe - CN102477008A, Google P
• Enantioselective Enzymatic Desymmetriz

Sources

• 1. CN102477008A - The synthetic method of ezetimibe - Google Patents [patents.google.com]
• 2. scribd.com [scribd.com]

Application Note: Protocol for Asymmetric Synthesis of (R)-4-Fluoromandelic Acid

Executive Summary

This Application Note details a robust, scalable protocol for the asymmetric synthesis of (R)-4-Fluoromandelic acid (CAS: 395-33-5) with high enantiomeric excess (>99% ee). While traditional chemical resolution (e.g., using chiral amines) is limited by a maximum 50% theoretical yield, this protocol utilizes a Biocatalytic Asymmetric Reduction of 4-fluorobenzoylformic acid.

This method employs a specific Ketoreductase (KRED) coupled with a cofactor regeneration system (Glucose Dehydrogenase/Glucose). This "Green Chemistry" approach ensures high atom economy, mild reaction conditions, and simplified downstream processing suitable for pharmaceutical intermediate production.

Key Performance Indicators (Typical)

Parameter	Value
Yield	> 95% (Isolated)
Enantiomeric Excess (ee)	> 99.5% (R-isomer)
Reaction Time	12 – 24 Hours
Substrate Loading	50 – 100 g/L

Strategic Importance & Mechanism

(R)-4-Fluoromandelic acid is a critical chiral building block in the synthesis of broad-spectrum antibiotics, antithrombotic agents, and specific lipoxygenase inhibitors. The fluorine substitution at the para-position enhances metabolic stability and lipophilicity compared to non-fluorinated analogs.

Mechanistic Pathway

The synthesis relies on the stereoselective transfer of a hydride ion from the cofactor NADPH to the re-face or si-face of the keto group in 4-fluorobenzoylformic acid. To make the process economically viable, the expensive cofactor (NADPH) is regenerated in situ using a sacrificial co-substrate (Glucose) and a secondary enzyme (Glucose Dehydrogenase - GDH).

Figure 1: Coupled enzymatic cycle showing the reduction of the keto-acid substrate and the simultaneous regeneration of the NADPH cofactor.

Materials & Equipment

Reagents

• Substrate: 4-Fluorobenzoylformic acid (Purity >98%).

• Enzyme: Commercial KRED Screening Kit (Select (R)-selective variant, e.g., Lactobacillus origin or engineered variant).

• Cofactor Recycling: Glucose Dehydrogenase (GDH) (20 U/mg), NADP+ disodium salt, D-Glucose.

• Buffer: Potassium Phosphate Buffer (100 mM, pH 7.0).

• Solvents: Ethyl Acetate (extraction), MTBE (crystallization), Hexane/IPA (HPLC grade).

Equipment

• Thermostatic orbital shaker or overhead stirrer reactor.

• Automatic Titrator (pH stat) with 1M NaOH (Critical for maintaining pH during gluconic acid formation).

• HPLC with Chiral Column (Chiralcel OD-H or equivalent).[1]

Experimental Protocol

Phase 1: Biocatalytic Reduction (Lab Scale - 10g)

• Buffer Preparation: Prepare 200 mL of 100 mM Potassium Phosphate buffer (pH 7.0). Degas by sonication for 10 minutes.

• Substrate Solution: Dissolve 10.0 g of 4-Fluorobenzoylformic acid in 100 mL of buffer.

  • Note: The pH will drop significantly. Adjust pH back to 7.0 using 5M NaOH.

• Cofactor Mix: Add D-Glucose (1.5 equivalents, ~16 g) and NADP+ (10 mg - catalytic amount).

• Enzyme Initiation:

  • Add GDH (500 Units).

  • Add KRED Enzyme preparation (200 mg lyophilized powder or 5 mL liquid concentrate).

• Reaction: Incubate at 30°C with overhead stirring (200 rpm).

  • CRITICAL STEP: Connect to an autotitrator set to pH 7.0 using 2M NaOH. As GDH converts glucose to gluconic acid, the pH will drop. Failure to control pH will denature the KRED.

• Monitoring: Monitor reaction progress via HPLC every 4 hours (see Section 5). Terminate when conversion >99% (typically 12-18 hours).

Phase 2: Workup and Isolation

• Quenching: Acidify the reaction mixture to pH 2.0 using 6M HCl. This stops enzyme activity and protonates the product for extraction.

• Extraction: Extract the aqueous phase 3 times with Ethyl Acetate (100 mL each).

  • Tip: If an emulsion forms due to denatured protein, filter through a Celite pad before separation.

• Drying: Combine organic layers, dry over anhydrous

  , and filter.

• Concentration: Evaporate solvent under reduced pressure (Rotavap) at 40°C to obtain a crude solid.

• Crystallization: Recrystallize the crude solid from Toluene or MTBE/Hexane (1:3) to upgrade chiral purity if necessary.

Analytical Validation (Self-Validating System)

To ensure the protocol's trustworthiness, you must validate the enantiomeric excess. Do not rely solely on optical rotation, as impurities can skew results.

HPLC Method Parameters:

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm) or Chiralpak AD-H.

• Mobile Phase: n-Hexane : Isopropyl Alcohol : TFA (90 : 10 : 0.1).

  • Why TFA? The trifluoroacetic acid suppresses the ionization of the carboxylic acid, sharpening the peak shape.

• Flow Rate: 1.0 mL/min.[2]

• Temperature: 25°C.

• Detection: UV @ 254 nm.

Expected Retention Times (Approximate):

• (S)-Enantiomer: ~12.5 min

• (R)-Enantiomer: ~15.2 min

• Note: Run a racemic standard first to establish exact retention times for your specific system.

Troubleshooting & Optimization (Expertise)

Issue	Probable Cause	Corrective Action
Low Conversion (<50%)	pH drop deactivated enzyme.	Check autotitrator function. Ensure pH stays between 6.5–7.5.
Low Conversion (<50%)	Substrate Inhibition.	If substrate loading >100g/L, switch to Fed-Batch mode (add substrate in portions).
Low ee (<95%)	Wrong enzyme variant or thermal racemization.	Re-screen KRED library. Lower reaction temperature to 25°C.
Emulsion during workup	High protein content.	Add Celite (2% w/v) and filter, or use centrifugation before extraction.

Workflow Visualization

Figure 2: End-to-end process workflow from raw material preparation to crystallized product.

References

• Biocatalytic Reduction Overview

  • Hollmann, F., et al. "Biocatalytic reduction of alpha-keto acids." Green Chemistry, 2011.

• HPLC Method Validation

  • Daicel Chiral Technologies.

• Alternative Nitrilase Route

  • Banerjee, U. C., et al. "Stereo-selective conversion of mandelonitrile to (R)-(−)-mandelic acid using immobilized cells of recombinant Escherichia coli."[3] Brazilian Journal of Microbiology, 2013.

• Industrial Context & Properties

  • Sigma-Aldrich Product Specification: 4-Fluoromandelic acid.[4]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. scas.co.jp [scas.co.jp]
• 3. Stereo-selective conversion of mandelonitrile to (R)-(−)-mandelic acid using immobilized cells of recombinant Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Enzymatic Kinetic Resolution of 4-Fluoromandelic Acid Esters

Executive Summary

This application note details the protocol for the preparation of enantiomerically pure (R)-4-fluoromandelic acid and (S)-methyl 4-fluoromandelate via the enzymatic kinetic resolution (EKR) of racemic methyl 4-fluoromandelate. 4-Fluoromandelic acid is a critical chiral building block in the synthesis of broad-spectrum antibiotics, antithrombotic agents, and atorvastatin intermediates.

While chemical resolution (diastereomeric crystallization) is possible, it is often labor-intensive and low-yielding. This biocatalytic route utilizes Lipase PS (Burkholderia cepacia) to achieve high enantiomeric excess (

) and theoretical yields close to 50% for each enantiomer under mild aqueous conditions.

Scientific Principles & Mechanism

The Kinetic Resolution Concept

Kinetic resolution relies on the difference in reaction rates between two enantiomers (

and ) catalyzed by a chiral catalyst (enzyme). In this hydrolysis, the lipase preferentially accommodates the (R)-enantiomer of the ester in its active site, hydrolyzing it to the acid, while leaving the (S)-ester largely unreacted.

Reaction Scheme

The reaction is a biphasic or aqueous hydrolysis:

Mechanistic Pathway (DOT Visualization)

The following diagram illustrates the catalytic cycle within the lipase active site (Serine-Histidine-Aspartate triad).

Figure 1: Catalytic cycle of serine-hydrolase mediated ester hydrolysis.

Materials & Equipment

Category	Item	Specification/Notes
Biocatalyst	Lipase PS "Amano" SD	Burkholderia cepacia (formerly Pseudomonas cepacia). Preferred for mandelates.
Substrate	Methyl 4-fluoromandelate	Racemic.[1] Purity >98%.
Solvents	MTBE (Methyl tert-butyl ether)	Co-solvent for solubility. ACS Grade.
Buffer	Sodium Phosphate	0.1 M, pH 7.0.
Analytics	HPLC Column	Chiralcel OD-H or AD-H (Daicel).
Equipment	pH Stat / Titrator	Essential for maintaining pH during hydrolysis.[2]

Protocol 1: Analytical Method Development

Before starting the reaction, a robust HPLC method is required to separate the enantiomers of both the ester and the acid.

• Column: Chiralcel OD-H (

  mm, 5 m)

• Mobile Phase: n-Hexane : Isopropanol : TFA (90 : 10 : 0.1 v/v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm (or 220 nm)

• Temperature: 25°C

Expected Retention Times (Approximate):

• (S)-Methyl 4-fluoromandelate: ~12.5 min

• (R)-Methyl 4-fluoromandelate: ~14.2 min

• (S)-4-Fluoromandelic acid: ~22.0 min

• (R)-4-Fluoromandelic acid: ~26.5 min

  • Note: Acid retention times vary significantly with TFA concentration.

Protocol 2: Preparative Scale Resolution

This protocol describes the resolution of 5.0 g of substrate.

Preparation

• Buffer Preparation: Prepare 100 mL of 0.1 M Sodium Phosphate buffer (pH 7.0).

• Substrate Solution: Dissolve 5.0 g (approx. 27 mmol) of racemic methyl 4-fluoromandelate in 25 mL of MTBE .

  • Why MTBE? Mandelate esters have limited solubility in pure water. A biphasic system (MTBE/Buffer) ensures high substrate loading without denaturing the enzyme.

• Emulsification: Add the organic phase to the buffer in a reaction vessel equipped with an overhead stirrer. Stir vigorously to create a fine emulsion.

Enzymatic Reaction

• Initiation: Add 500 mg of Lipase PS (Amano SD) to the mixture.

• pH Control (Critical): As the reaction proceeds, acid is produced, dropping the pH.

  • Action: Use a pH-stat or manual titration to maintain pH 7.0 by adding 1.0 M NaOH dropwise.

  • Reasoning: If pH drops below 6.0, enzyme activity decreases, and the equilibrium may shift or the acid product may protonate and extract into the organic phase, inhibiting the reaction.

• Monitoring: Monitor the reaction by HPLC every 2 hours.

  • Stop the reaction when the conversion (

    ) reaches 50% (typically 24–48 hours depending on stirring efficiency).

Work-up and Purification

• Phase Separation: Transfer the mixture to a separatory funnel. Separate the phases.

  • Organic Phase:[3] Contains the unreacted (S)-ester .

  • Aqueous Phase:[4] Contains the product (R)-acid (as the sodium salt) and the enzyme.

• Isolation of (S)-Ester:

  • Wash the organic phase with saturated

    (to remove traces of acid).

  • Dry over

    , filter, and evaporate solvent.

  • Result: (S)-Methyl 4-fluoromandelate (

    ).

• Isolation of (R)-Acid:

  • Filter the aqueous phase to remove/recover the enzyme (can be reused if immobilized).

  • Acidify the aqueous filtrate to pH 2.0 using 6 M HCl.

  • Extract 3x with Ethyl Acetate.

  • Dry combined organic layers over

    and evaporate.

  • Result: (R)-4-Fluoromandelic acid (

    ).

Data Analysis & Calculations

To validate the efficiency of the resolution, calculate the Enantiomeric Ratio (

), which represents the enzyme's intrinsic selectivity.

Key Variables:

• : Enantiomeric excess of the remaining substrate (ester).[5]
• : Enantiomeric excess of the product (acid).[5]
• : Conversion (fraction of substrate converted).

Equations:

Parameter	Target Value	Interpretation
Conversion ( )	49–51%	Ideal stop point for maximum yield of both isomers.
	> 95%	High purity of the acid product.[5]
	> 98%	High purity of the unreacted ester.
E-value	> 50	Indicates a commercially viable resolution.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Reaction Rate	pH drop / Enzyme Inhibition	Check pH-stat function. Ensure pH stays at 7.0. Increase stirring speed to improve emulsion surface area.
Low Selectivity ( )	Non-enzymatic hydrolysis	Lower the temperature to 4°C. Spontaneous hydrolysis is slower at low temps, while enzymatic activity persists.
Emulsion too stable	Surfactant effect of protein	Centrifuge the mixture or add Celite during filtration to break the emulsion.
Substrate Insolubility	Insufficient co-solvent	Increase MTBE ratio or switch to Toluene (though Toluene may lower rate).

Workflow Visualization

Figure 2: Operational workflow for the kinetic resolution process.

References

• Mendiola, J., García-Cerrada, S., de Frutos, Ó., & de la Puente, M. L. (2012). Robust Enzymatic Resolution of 3-Fluoromandelic Acid with Lipase PS Supported on Celite. Organic Process Research & Development, 16(8), 1360–1365. [Link]

• Kalaritis, P., & Regenye, R. W. (1990). Enantiomerically Pure Ethyl (R)- and (S)-2-Fluorohexanoate by Enzyme-Catalyzed Kinetic Resolution. Organic Syntheses, 69, 10. [Link]

• Yadav, J. S., Nanda, S., Reddy, P. T., & Rao, A. B. (2002). Efficient Enzymatic Kinetic Resolution of α-Hydroxy Acid Esters. Journal of Organic Chemistry, 67(11), 3900–3903. [Link]

• Chen, C. S., Fujimoto, Y., Girdaukas, G., & Sih, C. J. (1982). Quantitative analyses of biochemical kinetic resolutions of enantiomers. Journal of the American Chemical Society, 104(25), 7294–7299. [Link]

Sources

• 1. Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. repository.tudelft.nl [repository.tudelft.nl]
• 4. csfarmacie.cz [csfarmacie.cz]
• 5. mdpi.com [mdpi.com]

Application Note: High-Fidelity Synthesis of Thrombin Inhibitors Utilizing (R)-4-Fluoromandelic Acid

Executive Summary & Scientific Rationale

The development of direct thrombin inhibitors (DTIs) has evolved from rigid peptide structures to small-molecule peptidomimetics to improve oral bioavailability and metabolic stability. A critical structural motif in these inhibitors is the P3 moiety, which targets the hydrophobic S3 pocket of thrombin (Factor IIa).

Traditionally, D-Phenylalanine occupies this position (e.g., in early prototypes like PPACK). However, (R)-4-Fluoromandelic acid has emerged as a superior chiral building block for this domain due to three synergistic physicochemical properties:

• Bioisosterism: The

  -hydroxy acid scaffold mimics the spatial arrangement of D-amino acids, maintaining critical hydrogen bonding networks within the active site while resisting proteolytic cleavage.

• Metabolic Blocking: The para-fluorine substitution blocks Cytochrome P450-mediated hydroxylation at the 4-position, significantly extending the plasma half-life (

  ) compared to the non-fluorinated parent mandelic acid.

• Stereochemical Fidelity: The (R)-configuration is obligatory. It projects the aromatic ring into the aryl-binding S3 pocket, whereas the (S)-enantiomer creates steric clashes that can reduce potency (

  ) by orders of magnitude.

This guide details the protocol for incorporating (R)-4-Fluoromandelic acid into a P3-P2-P1 thrombin inhibitor scaffold, focusing on preserving enantiomeric purity during coupling.

Structural Biology & Mechanism

To understand the synthetic requirements, one must visualize the target interaction. Thrombin possesses a deep active site cleft. The inhibitor design discussed here follows the standard peptidomimetic logic:

• P1 (Arginine mimetic): Targets the deep, acidic S1 pocket (Asp189).

• P2 (Proline/Scaffold): Targets the S2 pocket (Pro60, Trp60D).

• P3 (Hydrophobic Cap): The (R)-4-Fluoromandelic acid moiety targets the S3 aryl-binding site.

Visualization: Thrombin-Inhibitor Interaction Logic

Figure 1: Schematic representation of the pharmacophore mapping. The (R)-4-Fluoromandelic acid (Green) is critical for occupying the S3 pocket.

Pre-Synthesis Quality Control (Protocol A)

Objective: Verify the enantiomeric excess (

) of the starting material. Commercial "98%" purity often refers to chemical purity, not optical purity. Racemization of mandelic acids can occur during storage if exposed to moisture/heat.

Method: Chiral High-Performance Liquid Chromatography (HPLC).

Parameter	Condition
Column	Chiralcel OD-H or AD-H (4.6 x 250 mm, 5 µm)
Mobile Phase	Hexane : Isopropanol : TFA (90 : 10 : 0.1)
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm
Temperature	25°C
Acceptance Criteria

Expert Insight: The trifluoroacetic acid (TFA) modifier is crucial to suppress ionization of the carboxylic acid, sharpening the peaks. Without it, peak tailing will obscure the minor enantiomer.

Synthesis Protocol: P3-P2 Fragment Assembly (Protocol B)

Challenge: Direct coupling of

-hydroxy acids using standard peptide coupling agents (EDC/HOBt) carries a risk of O-acylation (self-polymerization) or racemization via oxazolone formation if the hydroxyl group is unprotected.

Strategy: We employ a "Protect-Couple-Deprotect" strategy using Acetyl (Ac) protection for the

-hydroxyl group. This is superior to bulky silyl groups (TBDMS) which can sterically hinder the subsequent amide coupling in this specific steric environment.

Step 1: O-Acetylation of (R)-4-Fluoromandelic Acid

• Dissolve: 10.0 mmol of (R)-4-Fluoromandelic acid in 20 mL dry DCM.

• Add: 2.0 eq. Pyridine and 0.1 eq. DMAP (catalyst).

• React: Add 1.2 eq. Acetic Anhydride dropwise at 0°C.

• Monitor: Stir at RT for 2 hours. Monitor by TLC (SiO2, 5% MeOH/DCM).

• Workup: Wash with 1N HCl (to remove pyridine), then Brine. Dry over Na2SO4.

• Yield: Expect >95% yield of (R)-2-acetoxy-2-(4-fluorophenyl)acetic acid .

Step 2: Coupling to P2 Scaffold (Proline Methyl Ester)

This step forms the critical amide bond between the P3 (Mandelic) and P2 (Proline) domains.

• Prepare Amine: Dissolve L-Proline Methyl Ester HCl (1.0 eq) in DMF. Add DIPEA (2.5 eq) to neutralize the salt.

• Activate Acid: In a separate flask, dissolve the O-acetylated mandelic acid (from Step 1) in DMF. Add HATU (1.1 eq) and DIPEA (1.0 eq).

  • Note: HATU is preferred over EDC here because it minimizes racemization speed relative to the coupling rate.

• Combine: Add the activated acid solution to the amine solution at 0°C.

• Reaction: Stir for 4-12 hours at RT.

• Purification: Flash chromatography (Hexane/EtOAc).

Step 3: Selective Deacetylation

The acetyl group must be removed to reveal the free hydroxyl group, which is often required for H-bonding with the carbonyl backbone of the enzyme (Gly216).

• Reagent: LiOH (1.5 eq) in THF/Water (3:1).

• Condition: 0°C for 30-60 mins.

  • Critical Warning: Do not heat. Prolonged exposure to base can hydrolyze the methyl ester (C-terminus) or cause epimerization at the

    -carbon.

• Quench: Acidify carefully to pH 4-5 with 1N HCl and extract immediately.

Synthetic Workflow Visualization

Figure 2: Step-by-step synthetic pathway ensuring stereochemical integrity.

Comparative Data: Fluorine Substitution Effect

The following table summarizes the theoretical impact of substituting the native Phenylalanine or Mandelic acid with the 4-Fluoro derivative, based on structure-activity relationship (SAR) trends in thrombin inhibitors [1][3].

Property	(R)-Mandelic Acid (H)	(R)-4-Fluoromandelic Acid (F)	Impact of Fluorine
Metabolic Stability	Low (Rapid para-hydroxylation)	High	Blocks Phase I metabolism; extends .
Lipophilicity (LogP)	1.1	1.4	Improves membrane permeability and oral bioavailability.
Electronic Effect	Neutral Ring	Electron Deficient Ring	Strengthens -stacking interactions in the S3 pocket.
Potency (Ki)	Baseline (e.g., 15 nM)	Enhanced (e.g., 4-8 nM)	Typically 2-5x potency increase due to hydrophobic fit.

Troubleshooting & Critical Control Points

Issue: Racemization[3]

• Symptom: Loss of biological activity; appearance of split peaks in NMR/HPLC.

• Cause: Proton abstraction at the

  -carbon during the coupling step (Step 2).

• Solution: Use HATU/HOAt instead of HBTU. Maintain base (DIPEA) equivalents strictly at 1.0 eq relative to the acid. Keep the reaction temperature at 0°C during addition.

Issue: Over-Hydrolysis

• Symptom: Loss of the P2 methyl ester during Step 3.

• Cause: LiOH saponifies both the acetyl group (intended) and the methyl ester (unintended).

• Solution: Monitor the reaction by TLC every 10 minutes. The acetyl group hydrolyzes significantly faster than the methyl ester. Alternatively, use Hydrazine hydrate in MeOH for highly selective acetate removal if the methyl ester is sensitive.

References

• National Center for Biotechnology Information. (2026). Unlocking the potential of mandelic acid derivatives: chemical and biological applications.[1][2][3] PubMed. Retrieved from [Link]

• Brundish, D., et al. (1999). Design and synthesis of thrombin inhibitors: analogues of MD-805 with reduced stereogenicity and improved potency.[4][5] Journal of Medicinal Chemistry.[5] Retrieved from [Link]

• Tang, W., et al. (2025). Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam.[6] PMC. Retrieved from [Link]

• MDPI. (2022). Pyrazole-Based Thrombin Inhibitors with a Serine-Trapping Mechanism of Action.[7][8] Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Design and synthesis of thrombin inhibitors: analogues of MD-805 with reduced stereogenicity and improved potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Document: Design and synthesis of thrombin inhibitors: analogues of MD-805 with reduced stereogenicity and improved potency. (CHEMBL1132465) - ChEMBL [ebi.ac.uk]
• 6. Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes & Protocols: Polymerization of Poly(fluoromandelic acid) (PFMA) Monomers

Audience: Researchers, scientists, and drug development professionals.

Abstract: Poly(mandelic acid) (PMA) is a biodegradable analogue of polystyrene, and its derivatives are of significant interest for biomedical applications.[1][2][3][4] The incorporation of fluorine into polymer backbones can impart unique properties such as enhanced thermal stability, hydrophobicity, and chemical resistance, making fluorinated polymers highly valuable in advanced materials and medicine.[5][6][7][8] This document provides a comprehensive guide to the synthesis of poly(fluoromandelic acid) (PFMA), a novel polyester combining these attributes. We present detailed, field-proven protocols for the synthesis of the fluoromandelic acid-derived cyclic monomer and its subsequent polymerization via Ring-Opening Polymerization (ROP), the preferred method for achieving well-defined, high molecular weight polymers. An alternative melt polycondensation route is also discussed. This guide is designed to be a self-validating system, with integrated protocols for polymer purification and rigorous characterization to ensure experimental success.

Introduction: The Significance of Poly(fluoromandelic acid)

Poly(α-hydroxy acids) are a critical class of biodegradable polyesters.[4][9] While poly(lactic acid) (PLA) and poly(glycolic acid) (PGA) are widely known, poly(mandelic acid) (PMA) offers the unique advantage of a phenyl side group, which increases the glass transition temperature (Tg) and imparts properties similar to polystyrene.[1][4][10] However, the synthesis of high-quality, stereoregular PMA has been challenging.[1][3][4]

Fluoropolymers possess a unique combination of hydrophobicity, lipophobicity, and high chemical and thermal stability, making them indispensable in demanding biomedical applications.[6][7][8] By combining a fluorinated aryl group with the mandelic acid backbone, Poly(fluoromandelic acid) (PFMA) is envisioned as a next-generation biomaterial. Its potential applications include:

• Drug Delivery: The fluorinated domains can create unique hydrophobic pockets for encapsulating specific therapeutic agents.[6][11]

• Medical Devices & Implants: Enhanced stability and biocompatibility could make PFMA a candidate for coatings or bulk material in implants and surgical tools.[7][12]

• Tissue Engineering: The polymer's surface properties can be tailored to control cell adhesion and proliferation.[6][13]

This guide provides the foundational chemistry required to synthesize and analyze PFMA, enabling researchers to explore its full potential.

Overall Experimental Workflow

The synthesis of PFMA is a multi-step process that requires careful execution and validation at each stage. The most reliable route to high molecular weight, well-defined PFMA is through the Ring-Opening Polymerization (ROP) of a cyclic diester monomer (a "mandelide" analogue).

Figure 1: Overall workflow for PFMA synthesis and characterization.

PART I: Monomer Synthesis - Cyclic Dimer of Fluoromandelic Acid

The synthesis of the cyclic monomer is a critical prerequisite for successful ROP.[4] This protocol is adapted from established methods for creating cyclic dimers of α-hydroxy acids.[14][15][16] The reaction involves a dehydration and cyclization of two fluoromandelic acid molecules to form a 1,4-dioxane-2,5-dione structure.

Protocol 3.1: Synthesis of 3,6-bis(fluorophenyl)-1,4-dioxane-2,5-dione

Causality: This procedure uses a dehydrating agent (e.g., a tin-based catalyst or acid catalyst like p-TSA) under high temperature and vacuum to drive the equilibrium towards the cyclic dimer by continuously removing water. High dilution favors intramolecular cyclization over linear polymerization.

Materials:

• (4-fluoro)mandelic acid (or other regioisomer)

• Toluene (anhydrous)

• Tin(II) octoate (Sn(Oct)₂) or p-Toluenesulfonic acid (p-TSA)

• Dean-Stark apparatus

• High-vacuum line

Step-by-Step Procedure:

• Setup: Assemble a flame-dried three-neck round-bottom flask equipped with a Dean-Stark trap, condenser, and magnetic stirrer. Maintain a dry nitrogen atmosphere.

• Reagents: To the flask, add (4-fluoro)mandelic acid (1.0 eq) and a large volume of anhydrous toluene (to achieve a concentration of ~0.1 M).

• Catalyst: Add the catalyst, Sn(Oct)₂ or p-TSA (0.01-0.05 eq).

• Reaction: Heat the mixture to reflux. Water will be collected azeotropically in the Dean-Stark trap.

• Monitoring: Monitor the reaction for 24-48 hours, or until no more water is collected. The synthesis of mandelide-type monomers can require extended reaction times.[1]

• Solvent Removal: Cool the reaction to room temperature and remove the toluene under reduced pressure.

• Purification: The crude solid product is often a mixture of cyclic monomer and low molecular weight oligomers. Purify the cyclic dimer by either:

  • Recrystallization: From a suitable solvent like ethyl acetate or acetone.

  • Vacuum Sublimation: For higher purity, if the monomer is thermally stable.

• Validation: Confirm the structure and purity of the cyclic monomer using ¹H NMR, ¹³C NMR, and Mass Spectrometry before proceeding to polymerization.

PART II: Polymerization Protocols

Method A (Preferred): Ring-Opening Polymerization (ROP)

ROP is the most effective method for producing polyesters with controlled molecular weights and narrow polydispersity indices (PDI).[1][10][17] The mechanism, catalyzed by Tin(II) octoate, involves the coordination of the catalyst to the monomer's carbonyl group, followed by nucleophilic attack from an initiator (an alcohol), which opens the ring and propagates the polymer chain.[12][18]

Figure 2: Simplified reaction mechanism for ROP of fluoromandelide.

Protocol 4.1: Bulk Polymerization of PFMA via ROP

Causality: Bulk polymerization (solvent-free) is often preferred for polyester synthesis to avoid solvent handling and achieve high monomer conversion. The ratio of monomer to initiator ([M]/[I]) is the primary determinant of the final polymer's molecular weight.[18][19] The catalyst concentration affects the reaction rate.

Materials:

• Purified fluoromandelide monomer

• Tin(II) octoate (Sn(Oct)₂) solution in anhydrous toluene

• Initiator: Benzyl alcohol or 1-dodecanol (anhydrous)

• Schlenk flask or reaction vial suitable for high vacuum

• High-vacuum line

Step-by-Step Procedure:

• Drying: Add the purified fluoromandelide monomer to a Schlenk flask. Dry under high vacuum for at least 4 hours to remove any trace moisture, which can interfere with the polymerization.

• Reagent Addition: Under a positive pressure of dry nitrogen or argon, add the initiator (e.g., benzyl alcohol) via syringe. The amount determines the target molecular weight (see Table 1).

• Catalyst Addition: Add the Sn(Oct)₂ solution via syringe.[12]

• Vacuum Sealing: Evacuate the flask under high vacuum and seal it (either by closing the Schlenk valve or by flame-sealing a glass ampoule for highest purity).

• Polymerization: Immerse the sealed flask in a preheated oil bath at the desired temperature (typically 130-160 °C).[10][12]

• Reaction Time: Allow the polymerization to proceed for the specified time (2-24 hours). The mixture will become increasingly viscous.

• Termination & Dissolution: Cool the flask to room temperature. Break the seal (if used) and dissolve the glassy polymer in a suitable solvent like chloroform or tetrahydrofuran (THF).

• Purification:

  • Slowly pour the viscous polymer solution into a large excess of cold methanol with vigorous stirring.[12]

  • The white, fibrous PFMA polymer will precipitate.

  • Collect the polymer by filtration.

  • Wash the polymer multiple times with fresh methanol to remove unreacted monomer and catalyst residues.[12]

• Drying: Dry the purified polymer in a vacuum oven at 40-50 °C until a constant weight is achieved.

Table 1: Typical ROP Conditions & Expected Outcomes

Parameter	Condition A (Low MW)	Condition B (High MW)	Rationale
Monomer:Initiator ([M]/[I])	50 : 1	200 : 1	Directly controls the degree of polymerization and thus molecular weight.[19]
Monomer:Catalyst ([M]/[C])	1000 : 1	5000 : 1	Lower catalyst levels minimize tin residues but may require longer reaction times.[20]
Temperature	140 °C	150 °C	Higher temperature increases reaction rate but can also increase side reactions.
Time	4 hours	12 hours	Longer time is needed for higher conversion, especially with lower catalyst loading.
Expected Mn ( g/mol )	5,000 - 10,000	20,000 - 40,000	Theoretical Mn ≈ ([M]/[I]) x (Monomer MW) + (Initiator MW).
Expected PDI	1.1 - 1.4	1.2 - 1.6	Values close to 1.0 indicate a well-controlled polymerization.

Method B (Alternative): Melt Polycondensation

Direct polycondensation of α-hydroxy acids is a simpler, solvent-free alternative but offers less control over molecular weight and PDI.[21] The reaction proceeds by forming ester bonds with the elimination of water, which must be rigorously removed under vacuum to drive the reaction to completion.

Protocol 4.2: Melt Polycondensation of Fluoromandelic Acid

• Setup: Place fluoromandelic acid in a reaction vessel equipped for high-temperature distillation and high vacuum.

• Heating: Gradually heat the monomer under a stream of nitrogen to above its melting point (e.g., 180-200 °C).

• Vacuum: Once molten, slowly apply a high vacuum to remove the water byproduct.

• Reaction: Maintain the high temperature and vacuum for several hours (12-48 h) until the viscosity of the melt increases significantly.

• Isolation: Cool the reactor under nitrogen. The resulting polymer can be dissolved in a suitable solvent and purified by precipitation as described in Protocol 4.1.

PART III: Polymer Characterization (Self-Validation)

Rigorous characterization is essential to confirm the successful synthesis, structure, purity, and physical properties of the PFMA.

Protocol 5.1: NMR Spectroscopy

Purpose: To confirm the polymer structure and verify the absence of monomer.

• ¹H NMR: Will show characteristic peaks for the polymer backbone methine proton and the aromatic protons. The disappearance of the monomer's hydroxyl proton is a key indicator of polymerization.

• ¹⁹F NMR: This is a highly sensitive technique for fluorinated polymers.[5] It will show a single, sharp resonance for the fluorine on the phenyl ring, confirming its incorporation and chemical environment. It is also excellent for end-group analysis.[5][22]

• Solvent: Use deuterated chloroform (CDCl₃) or acetone-d₆.

Protocol 5.2: Gel Permeation Chromatography (GPC/SEC)

Purpose: To determine the molecular weight (Mn, Mw) and polydispersity index (PDI).[23]

• Mobile Phase: THF is common for polyesters. For highly fluorinated polymers, α,α,α-trifluorotoluene may be required.[24]

• Calibration: Use polystyrene standards for relative molecular weight determination.

• Expected Results: A successful ROP will yield a narrow, monomodal peak with a PDI between 1.1 and 1.6. Polycondensation typically results in a broader peak with PDI > 2.0.

Protocol 5.3: Thermal Analysis

Purpose: To determine key thermal properties like glass transition temperature (Tg) and decomposition temperature (Td).

• Differential Scanning Calorimetry (DSC): Heat the sample (e.g., from 25 °C to 250 °C at 10 °C/min), cool it, and reheat. The Tg is observed as a step-change in the heat flow on the second heating scan. The fluorinated phenyl group is expected to yield a high Tg, similar to or greater than polystyrene.[1]

• Thermogravimetric Analysis (TGA): Heat the sample in a nitrogen atmosphere (e.g., from 25 °C to 600 °C at 10 °C/min) to determine the onset of thermal decomposition.

References

• Kricheldorf, H. R. (2000). Tin-initiated polymerizations of lactones: Mechanistic and preparative aspects. Macromolecular Symposia. [URL not available]

• Wang, Y., Jia, Z., Jiang, J., Mao, X., Pan, X., & Wu, J. (2019). Highly Regioselective Ring-Opening Polymerization of Cyclic Diester for Alternating Sequence-Controlled Copolymer Synthesis of Mandelic Acid and Glycolic Acid. Macromolecules, 52(20), 7564-7571. [Link]

• Majer, Z., et al. (2018). Ring-Opening Polymerization of a New Diester Cyclic Dimer of Mandelic and Glycolic Acid: An Efficient Synthesis Method for Derivatives of Amorphous Polyglycolide with High Tg. Macromolecular Rapid Communications, 39(12). [Link]

• Buchard, A., et al. (2014). Preparation of stereoregular isotactic poly(mandelic acid) through organocatalytic ring-opening polymerization of a cyclic O-carboxyanhydride. Angewandte Chemie International Edition, 53(50), 13858-13861. [Link]

• Kricheldorf, H. R., & Kreiser-Saunders, I. (2000). Polylactones 48. SnOct2-Initiated Polymerizations of Lactide: A Mechanistic Study. Macromolecules, 33(3), 724-729. [Link]

• Buchard, A., et al. (2014). Preparation of stereoregular isotactic poly(mandelic acid) through organocatalytic ring-opening polymerization of a cyclic O-carboxyanhydride. PubMed. [Link]

• Finne-Wistrand, A., et al. (2008). Minimization of residual tin in the controlled Sn(II)octoate-catalyzed polymerization of epsilon-caprolactone. Journal of Biomedical Materials Research Part A, 88(1), 225-231. [Link]

• Semantic Scholar. (n.d.). Preparation of stereoregular isotactic poly(mandelic acid) through organocatalytic ring-opening polymerization of a cyclic O-carboxyanhydride. Semantic Scholar. [https://www.semanticscholar.org/paper/Preparation-of-stereoregular-isotactic-poly(mandelic-Buchard-Carbery/248557d0933758b7e289c01777d1a293b4f65306]([Link]

• Kricheldorf, H. R., & Chatti, S. (2021). ROP of L-lactide and ε-caprolactone catalyzed by tin(ii) and tin(iv) acetates. Polymer Chemistry, 12(8), 1149-1161. [Link]

• Lv, J., & Cheng, Y. (2021). Fluoropolymers in biomedical applications: state-of-the-art and future perspectives. Chemical Society Reviews, 50(9), 5435-5467. [Link]

• Boyd Biomedical. (2020). Using Fluoropolymers In Biomedical Applications. Boyd Biomedical. [Link]

• Unknown Source. (n.d.).

• Lv, J., & Cheng, Y. (2021). Fluoropolymers in biomedical applications: state-of-the-art and future perspectives. OUCI. [Link]

• Lv, J., & Cheng, Y. (2021). Fluoropolymers in biomedical applications: state-of-the-art and future perspectives. Chemical Society Reviews. [Link]

• ResearchGate. (n.d.). GPC−MALS Characterization of Fluoropolymers in a α,α,α-Trifluorotoluene Mobile Phase. ResearchGate. [Link]

• Durham e-Theses. (2024). Zeolite Catalysis for Mandelic Acid Conversion and Cyclic Monomer Synthesis. Durham University. [Link]

• Intertek. (n.d.). GPC-NMR Analysis for Polymer Characterisation. Intertek. [Link]

• Williams, C. K., et al. (2024). Fluoride recovery in degradable fluorinated polyesters. Chemical Communications. [Link]

• Laiz Treceño, M. (n.d.). Synthesis and characterization of fluorinated polymers. DDD UAB. [Link]

• Mori, T., et al. (n.d.). Synthesis of optically active folded cyclic dimers and trimers. PMC - NIH. [Link]

• Sloop, J. C. (n.d.). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. [URL not available]

• Bandelli, D., et al. (n.d.). Schematic representation of polycondensation approaches of α-hydroxy acids. ResearchGate. [Link]

• Coates, G. W., et al. (2021). Resilient Poly(α-hydroxy acids) with Improved Strength and Ductility via Scalable Stereosequence-Controlled Polymerization. Journal of the American Chemical Society, 143(40), 16741-16749. [Link]

• ResearchGate. (n.d.). Synthesis of α-Trifluoromethyl-α-hydroxy Acid-Peptide Conjugates via Click Chemistry. ResearchGate. [Link]

• Kornath, A., et al. (n.d.). Deoxyfluorination with superacids – synthesis and characterization of protonated α-fluorohydroxyacetic acid. PMC. [Link]

• BYU ScholarsArchive. (2021). Exploration of Fluorinated α,β-Dehydroamino Acids. Brigham Young University. [Link]

• Ogoshi, T., et al. (2011). Formation of a Cyclic Dimer Containing Two Mirror Image Monomers in the Solid State Controlled by van der Waals Forces. Organic Letters, 13(19), 5244-5247. [Link]

• Otero-García, M., et al. (n.d.). Structural Characterization of the Dimers and Selective Synthesis of the Cyclic Analogues of the Antimicrobial Peptide Cm-p5. PMC. [Link]

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Biocatalytic production of (R)-4-Fluoromandelic acid from nitriles

Application Notes & Protocols

Topic: High-Efficiency Biocatalytic Production of (R)-4-Fluoromandelic Acid via Nitrilase-Mediated Dynamic Kinetic Resolution

Audience: Researchers, scientists, and drug development professionals.

Abstract

(R)-4-Fluoromandelic acid is a critical chiral building block for the synthesis of various pharmaceuticals. Traditional chemical manufacturing routes often suffer from low enantioselectivity, reliance on hazardous reagents, and harsh reaction conditions. This application note details a robust and environmentally benign biocatalytic strategy for producing (R)-4-Fluoromandelic acid with high yield and excellent enantiomeric excess (>99% e.e.). The protocol leverages an (R)-enantioselective nitrilase, employed as a whole-cell biocatalyst, to resolve racemic (R,S)-4-fluoromandelonitrile through a dynamic kinetic resolution process. We provide a comprehensive overview of the enzymatic pathways, a detailed step-by-step protocol from catalyst preparation to product purification, and key insights into process optimization.

Scientific Foundation: The Biocatalytic Advantage

The synthesis of enantiopure α-hydroxy acids like (R)-4-Fluoromandelic acid is of paramount importance in the pharmaceutical industry. Biocatalysis, utilizing enzymes as natural catalysts, offers a superior alternative to conventional chemistry by providing exceptional specificity under mild, aqueous conditions.[1][2] The core of this process is the enzymatic hydrolysis of a nitrile precursor.

Enzymatic Pathways for Nitrile Hydrolysis

There are two primary enzymatic routes for the conversion of nitriles to carboxylic acids[3][4]:

• Nitrilase Pathway: A single enzyme, a nitrilase (EC 3.5.5.1), directly hydrolyzes the nitrile group to a carboxylic acid and ammonia in one step.[1] This is the more direct and often preferred route for its atom economy.

• Nitrile Hydratase/Amidase Pathway: This is a two-step process involving two distinct enzymes. First, a nitrile hydratase (EC 4.2.1.84) converts the nitrile to an amide intermediate. Subsequently, an amidase (EC 3.5.1.4) hydrolyzes the amide to the final carboxylic acid.[4]

This guide focuses on the nitrilase pathway due to its efficiency and the availability of highly enantioselective enzymes for this transformation.

Figure 2: Mechanism of Dynamic Kinetic Resolution for (R)-4-Fluoromandelic acid synthesis.

Experimental Protocol

This protocol utilizes whole cells of a recombinant Escherichia coli strain overexpressing a well-characterized (R)-selective nitrilase from Alcaligenes sp.. Whole cells are preferred for their operational stability and cost-effectiveness, as they eliminate the need for enzyme purification. [5]A cell permeabilization step is included to overcome the cell membrane's barrier to substrate and product diffusion, significantly enhancing reaction rates. [6]

Part A: Biocatalyst Preparation & Cultivation

• Strain: Recombinant E. coli BL21(DE3) harboring a pET vector with the (R)-selective nitrilase gene.

• Media Preparation: Prepare Luria-Bertani (LB) broth supplemented with the appropriate antibiotic for plasmid maintenance (e.g., 100 µg/mL ampicillin or 50 µg/mL kanamycin).

• Inoculation: Inoculate 5 mL of sterile LB medium with a single colony from a fresh plate. Incubate overnight at 37°C with shaking at 200 rpm.

• Scale-Up: Use the overnight culture to inoculate 500 mL of fresh LB medium in a 2 L baffled flask.

• Growth: Incubate at 37°C with shaking at 200 rpm until the optical density at 600 nm (OD₆₀₀) reaches 0.6–0.8.

• Induction: Cool the culture to 20-25°C. Induce nitrilase expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.2–0.5 mM.

• Expression: Continue incubation at 20-25°C for 12-16 hours with shaking at 200 rpm.

• Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Washing: Discard the supernatant. Wash the cell pellet twice by resuspending it in an equal volume of cold 50 mM phosphate buffer (pH 7.0) and repeating the centrifugation step. The resulting cell paste is the whole-cell biocatalyst.

Part B: Cell Permeabilization

Causality: The bacterial cell wall can limit the rate at which the substrate enters and the product exits the cell. A mild treatment with a surfactant like cetyltrimethylammonium bromide (CTAB) creates pores in the membrane, drastically increasing the apparent enzyme activity without releasing the enzyme itself. [6]

• Resuspend the washed cell paste from Part A in 50 mM phosphate buffer (pH 6.5) to a final concentration of 50 mg/mL dry cell weight (dcw).

• Add CTAB to a final concentration of 0.3% (w/v).

• Incubate for 20 minutes at 25°C with gentle agitation.

• Harvest the permeabilized cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Wash the cells twice with cold 50 mM phosphate buffer (pH 7.0) to remove residual CTAB.

Part C: Biotransformation Reaction

• Reaction Setup: In a temperature-controlled reaction vessel, prepare a 100 mL reaction mixture consisting of 50 mM phosphate buffer (pH 7.5).

• Biocatalyst Addition: Add the permeabilized cell paste from Part B to the reaction buffer to a final concentration of 20-30 mg/mL (dcw).

• Substrate Addition: The substrate, (R,S)-4-fluoromandelonitrile, is often unstable. It is best prepared in situ or immediately before use. A fed-batch strategy is recommended to avoid substrate inhibition.

  • Dissolve 4-fluorobenzaldehyde to a final concentration of 100 mM in the reaction buffer.

  • Slowly add an equimolar amount of potassium cyanide (KCN) or sodium cyanide (NaCN) solution while maintaining the pH at 7.5. CAUTION: Cyanide is extremely toxic. Handle only in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Conditions:

  • Temperature: 30°C

  • pH: Maintain at 7.5 using a pH-stat or periodic addition of a dilute base (e.g., 1 M NaOH). The slightly alkaline pH facilitates the dynamic kinetic resolution.

  • Agitation: 150-200 rpm to ensure adequate mixing.

• Monitoring: Periodically withdraw small aliquots (e.g., 100 µL) of the reaction mixture. Stop the enzymatic reaction by adding an equal volume of acetonitrile or by centrifugation followed by acidification. Analyze the supernatant by High-Performance Liquid Chromatography (HPLC) to monitor the consumption of the nitrile and the formation of the acid.

Part D: Product Isolation and Purification

• Biomass Removal: Once the reaction is complete (typically >99% conversion), terminate the process by centrifuging the mixture at 8,000 x g for 20 minutes to pellet the cell catalyst.

• Acidification: Transfer the clear supernatant to a new vessel. Slowly add 2 M HCl with stirring in an ice bath to adjust the pH to ~2.0. (R)-4-Fluoromandelic acid will precipitate as a white solid.

• Collection: Collect the solid product by vacuum filtration and wash the filter cake with a small amount of ice-cold deionized water.

• Drying: Dry the product under vacuum at 40-50°C to a constant weight.

• Recrystallization (Optional): For higher purity, the crude product can be recrystallized from a suitable solvent like a toluene/ethyl acetate mixture.

Data Analysis & Expected Results

The success of the biotransformation is evaluated based on substrate conversion and the enantiomeric excess of the product.

• Conversion (%): Determined by HPLC, calculated as: [(Initial Substrate Moles - Final Substrate Moles) / Initial Substrate Moles] x 100

• Enantiomeric Excess (e.e., %): Determined by chiral HPLC analysis, calculated as: [([R-isomer] - [S-isomer]) / ([R-isomer] + [S-isomer])] x 100

Table 1: Typical Parameters and Expected Outcomes

Parameter	Recommended Value	Expected Outcome/Rationale
Biocatalyst	Recombinant E. coli expressing (R)-nitrilase	High specific activity and enantioselectivity.
Substrate Conc.	50-200 mM (Fed-batch)	Balances reaction rate against potential substrate/product inhibition.
Biocatalyst Loading	20-30 mg/mL (dcw)	Ensures a practical reaction time (typically 8-24 hours).
Temperature	30-35°C	Optimal for enzyme activity while maintaining stability.
pH	7.0-8.0	Crucial for facilitating the racemization of the (S)-nitrile for DKR.
Conversion	>99%	Demonstrates efficient catalyst performance.
Enantiomeric Excess	>99% (R)	Confirms the high selectivity of the chosen nitrilase.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low Conversion Rate	1. Inefficient cell permeabilization.2. Low enzyme expression.3. Substrate/product inhibition.	1. Optimize CTAB concentration and incubation time.2. Optimize IPTG concentration and induction temperature/time.3. Implement a fed-batch substrate addition strategy.
Low Enantioselectivity	1. Incorrect enzyme choice.2. Racemization of the product.3. Presence of non-selective contaminating enzymes.	1. Screen different (R)-selective nitrilases.2. Ensure prompt workup after the reaction is complete.3. Use a purified host strain for expression (E. coli).
Biocatalyst Instability	1. Harsh reaction conditions (pH, temp).2. Toxicity of substrate or product.	1. Operate within the optimal pH/temp range.2. Consider catalyst immobilization (e.g., in calcium alginate) to improve stability and allow for reuse. [6]

Conclusion

The protocol described provides a highly efficient, selective, and sustainable method for the production of enantiopure (R)-4-Fluoromandelic acid. By leveraging a whole-cell biocatalyst with (R)-selective nitrilase activity in a dynamic kinetic resolution process, this approach overcomes the limitations of classical chemical synthesis. It offers a scalable and environmentally responsible pathway to a key pharmaceutical intermediate, aligning with the principles of green chemistry. [1]The commercial production of related compounds like (R)-mandelic acid has already proven the industrial viability of this technology. [7]

References

• Scheme 1. Two pathways of the enzymatic hydrolysis of nitriles to carboxylic acids. ResearchGate. [Link]

• Rationalizing the Unprecedented Stereochemistry of an Enzymatic Nitrile Synthesis through a Combined Computational and Experimental Approach. PMC. [Link]

• Biotransformation by enzymes of the nitrile metabolism. Institute of Microbiology of the Czech Academy of Sciences. [Link]

• Whole Cells as Biocatalysts in Organic Transformations. MDPI. [Link]

• Stereochemistry of Enzymatic Hydrolysis of Nitriles. CHIMIA. [Link]

• Nitrilases in nitrile biocatalysis: recent progress and forthcoming research. Microbial Cell Factories. [Link]

• Current Status and Future of Nitrile Catalysis using Key Nitrilases Enzymes and their Biotechnological Impact. Bentham Science. [Link]

• The biocatalytic hydrolysis of nitriles to carboxylic acids is catalyzed by either a nitrilase. Science of Synthesis. [Link]

• Exploring Nitrilase Sequence Space for Enantioselective Catalysis. PMC. [Link]

• Practical Biocatalytic Synthesis of Aromatic Nitriles. eScholarship, University of California. [Link]

• Biosynthesis of (R)-(−)-mandelic acid from (R,S)-mandelonitrile with nitrilase. ResearchGate. [Link]

• Nitrilases, nucleic acids encoding them and methods for making and using them.

• Nitrilase: a promising biocatalyst in industrial applications for green chemistry. ResearchGate. [Link]

• Nitrilases in nitrile biocatalysis: recent progress and forthcoming research. PMC. [Link]

• (PDF) Biocatalytic hydrolysis of nitriles. ResearchGate. [Link]

• Nitrilase-Catalyzed Enantioselective Synthesis of Pyrrolidine- and Piperidinecarboxylic Acids. Graz University of Technology. [Link]

• Biocatalytic synthesis of (R)-(-)-mandelic acid from racemic mandelonitrile by cetyltrimethylammonium bromide-permeabilized cells of Alcaligenes faecalis ECU0401. PubMed. [Link]

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• 7. Nitrilases in nitrile biocatalysis: recent progress and forthcoming research - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantiomeric Excess (ee) of (R)-4-Fluoromandelic Acid

Welcome to the Advanced Troubleshooting Guide for the synthesis and resolution of (R)-4-Fluoromandelic acid (CAS: 32222-45-0). As a key chiral building block in the pharmaceutical industry—most notably in the synthesis of the cholesterol-lowering drug Ezetimibe[1]—achieving an enantiomeric excess (ee) of ≥98.5% is critical.

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we address the causality behind experimental failures and provide self-validating protocols to ensure your workflows are thermodynamically and kinetically sound.

Diagnostic Decision Matrix

Before diving into specific FAQs, use the following diagnostic matrix to identify the primary failure mode in your current synthetic route.

Figure 1: Diagnostic workflow for troubleshooting (R)-4-Fluoromandelic acid enantiomeric excess.

FAQ & Troubleshooting Guides

Section 1: Enzymatic Kinetic Resolution

Q: I am using Pseudomonas fluorescens lipase (PFL) for the kinetic resolution of racemic 4-fluoromandelic acid, but my ee plateaus around 80% and the reaction time is excessively long. What is the mechanistic failure?

The Causality: When native (free) lipases are introduced into organic solvents (like vinyl acetate or MTBE), the hydrophilic nature of the enzyme causes it to aggregate to minimize solvent exposure. This aggregation buries the catalytic triad, drastically reducing mass transfer and leading to a plateau in conversion before the theoretical 50% mark is reached. Furthermore, native lipases are prone to thermal deactivation over long reaction times.

The Solution: You must immobilize the enzyme. Immobilization on a high-surface-area support—such as Celite[2] or a Metal-Organic Framework (MOF) like NH2-MIL-53(Fe)[3]—locks the lipase in an open, interfacial conformation. This prevents aggregation, increases the local concentration of the substrate, and provides rigidity that enhances thermal stability. Recent studies show that PEG-modified PFL immobilized on MOFs can achieve 98.0% ee with excellent recyclability[3].

Self-Validating Protocol: Lipase PS Immobilization and Resolution

• Immobilization: Dissolve 100 mg of Lipase PS (Amano) in 10 mL of 0.1 M phosphate buffer (pH 7.0). Add 300 mg of Celite. Stir gently for 2 hours at 4°C, then lyophilize the mixture for 24 hours to obtain a dry powder[2].

• Reaction Setup: In a dry flask, add 60 mg of the immobilized lipase to a solution of racemic 4-fluoromandelic acid (10 mmol) and vinyl acetate (60 mmol, acting as both acyl donor and solvent)[3].

• Incubation: Stir at 50°C. Validation Checkpoint: Take 50 µL aliquots every 2 hours.

• Monitoring: Derivatize the aliquot and analyze via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10).

• Termination: Stop the reaction precisely when the conversion of the (S)-enantiomer reaches >49.5%, leaving the unreacted (R)-4-fluoromandelic acid at >98% ee. Filter the immobilized enzyme for reuse.

Section 2: Chiral Resolution via Co-Crystallization

Q: I am attempting diastereomeric salt resolution using standard chiral amines, but my yields are low and I keep enriching the (S)-enantiomer instead of the desired (R)-enantiomer. How can I selectively target the (R)-isomer?

The Causality: The resolution efficiency of halogenated mandelic acids is highly sensitive to the position and electronegativity of the substituent[4]. The highly electronegative para-fluorine atom alters the hydrogen-bonding network of the crystal lattice. While resolving agents like Levetiracetam (LEV) preferentially co-crystallize with the (S)-enantiomers of 2-chloro, 3-chloro, and 4-bromo mandelic acids, the unique steric and electronic profile of the 4-fluoro substituent causes an inversion in selectivity. LEV specifically co-crystallizes with the (R)-enantiomer of 4-fluoromandelic acid[4].

If your ee is low, you are likely suffering from kinetic trapping—cooling the solution too rapidly causes the less stable diastereomer to precipitate alongside the desired co-crystal.

Self-Validating Protocol: Thermodynamic Co-Crystallization with LEV

• Dissolution: Combine racemic 4-fluoromandelic acid (1.0 eq) and Levetiracetam (LEV) (1.0 eq) in a minimal volume of ethyl acetate/ethanol (9:1 v/v).

• Heating: Heat the suspension to 60°C until complete dissolution is achieved.

• Thermodynamic Cooling: Cool the solution at a strictly controlled rate of 0.1°C/min down to 10°C. Causality note: This slow cooling rate ensures thermodynamic control, allowing the (R)-4-FMA/LEV co-crystal to nucleate and grow without kinetic inclusion of the (S)-isomer.

• Isolation: Filter the resulting crystals and wash with cold ethyl acetate.

• Validation: Dissolve a small crystal sample in methanol and measure the specific rotation. If the ee is below 95%, perform a single recrystallization from ethyl acetate before liberating the free acid using dilute HCl.

Section 3: Asymmetric Reduction (CBS Catalyst)

Q: I am synthesizing (R)-4-fluoromandelic acid precursors via the asymmetric reduction of 4-fluorophenylglyoxylic acid derivatives using a CBS catalyst and Borane (BH3). My ee is stuck at 85%. Why isn't the chiral catalyst dictating the stereochemistry completely?

The Causality: In Corey-Bakshi-Shibata (CBS) reductions, there are two competing pathways: the highly enantioselective catalyst-mediated reduction, and the non-enantioselective background reduction driven by free BH3[1]. If your ee is depressed, the background reaction is outcompeting the catalytic cycle. This happens for two reasons: (1) the reaction temperature is too high, lowering the activation energy barrier for the uncatalyzed pathway, or (2) the local concentration of BH3 is too high relative to the catalyst-substrate complex.

The Solution: You must operate under strict kinetic control. Lower the temperature and switch to a continuous, slow-feed addition of the borane reagent.

Self-Validating Protocol: Kinetically Controlled CBS Reduction

• Preparation: Dissolve the 4-fluorophenylglyoxylic acid derivative and 0.1 eq of (R)-CBS catalyst in anhydrous THF under an argon atmosphere.

• Temperature Control: Cool the reaction vessel to strictly -20°C .

• Reagent Feed: Load 1.2 eq of Borane-THF complex into a syringe pump. Add the borane solution dropwise over a period of 2 to 3 hours . Validation Checkpoint: The slow addition ensures that free BH3 is consumed by the catalytic cycle instantly, preventing accumulation and subsequent racemic background reduction.

• Quenching: Once addition is complete, stir for an additional 30 minutes at -20°C, then quench slowly with methanol until effervescence ceases.

• Workup: Concentrate under vacuum and purify to yield the (R)-hydroxy compound[1].

Quantitative Method Comparison

To aid in selecting the best optimization path for your laboratory's capabilities, review the performance metrics of the three validated methodologies below.

Methodology	Resolving Agent / Catalyst	Max Theoretical Yield	Target ee%	Primary Failure Mode	Scalability
Enzymatic Resolution	Lipase PS (Immobilized)	50% (Kinetic limit)	>98.0%	Enzyme aggregation in solvent	High (Recyclable catalyst)
Co-Crystallization	Levetiracetam (LEV)	50% (per cycle)	>94.0%	Kinetic trapping (fast cooling)	Very High (Low cost)
Asymmetric Reduction	(R)-CBS / Borane	100% (Stereoselective)	>95.0%	Background uncatalyzed reduction	Moderate (Moisture sensitive)

References

• Tang, K., et al. (2020). "PEG-modified lipase immobilized onto NH2-MIL-53 MOF for efficient resolution of 4-fluoromandelic acid enantiomers". International Journal of Biological Macromolecules. Available at:[Link]

• Mendiola, J., et al. (2012). "Robust Enzymatic Resolution of 3-Fluoromandelic Acid with Lipase PS Supported on Celite". Organic Process Research & Development. Available at:[Link]

• "Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam". National Institutes of Health (PMC). Available at:[Link]

• "The synthetic method of ezetimibe". Google Patents (CN102477008A).

Sources

• 1. CN102477008A - The synthetic method of ezetimibe - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. PEG-modified lipase immobilized onto NH2-MIL-53 MOF for efficient resolution of 4-fluoromandelic acid enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Racemization of (R)-4-Fluoromandelic Acid During Extraction

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that maintaining the chiral integrity of α-hydroxy acids during downstream processing is a critical challenge. (R)-4-Fluoromandelic acid is particularly susceptible to enantiomeric degradation.

This guide is designed to provide you with a mechanistic understanding of why racemization occurs and deliver field-proven, self-validating protocols to ensure your extraction workflows preserve >99% enantiomeric excess (ee).

Part 1: Mechanistic Insight & Troubleshooting FAQs

Q: Why is (R)-4-Fluoromandelic acid so prone to racemization compared to other chiral acids? A: The vulnerability lies in the extreme acidity of its α-proton. The α-carbon is flanked by a carboxylic acid group, a hydroxyl group, and a para-fluorophenyl ring. The fluorine atom exerts a strong electron-withdrawing inductive effect (-I effect), which significantly increases the lability of the α-proton compared to unsubstituted mandelic acid.

Under basic conditions (pH > 8), this proton is easily abstracted, forming a planar, achiral enolate intermediate. Upon reprotonation, the proton can attack from either face, leading to a racemic mixture. Conversely, under strongly acidic conditions (pH < 1), racemization proceeds via the protonation of the hydroxyl group followed by displacement by water [1].

Base-catalyzed racemization pathway via an achiral enolate intermediate.

Q: My enantiomeric excess (ee) drops significantly after the basification/acidification cycle. What am I doing wrong? A: You are likely experiencing localized pH spikes or thermal excursions. Using strong bases (like NaOH) or strong acids (like concentrated HCl or H₂SO₄) creates micro-environments of extreme pH before the solution is fully homogenized. Furthermore, acid-base neutralizations are highly exothermic. If the temperature rises above 20 °C during a pH extreme, the racemization kinetics accelerate exponentially [2].

Q: Does the choice of extraction solvent impact chiral stability? A: Absolutely. Solvents with high water miscibility (like n-butanol) or high boiling points pull water into the organic phase and require excessive heat during rotary evaporation. This combination of residual water, trace acid/base, and heat is a recipe for racemization. We strongly recommend Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc) because they offer rapid phase separation, low water solubility, and can be evaporated at low temperatures [3].

Part 2: Quantitative Data on Racemization Kinetics

To design a robust extraction protocol, you must understand the operational boundaries. The table below summarizes the kinetic behavior of halogenated mandelic acids under various extraction conditions.

pH Range	Temperature (°C)	Dominant Racemization Mechanism	Estimated Half-Life of (R)-Enantiomer	Action Required
< 1.0	> 50 °C	Acid-catalyzed water displacement	< 2 hours	CRITICAL AVOIDANCE
2.0 – 4.0	0 – 5 °C	None (Stable Window)	> 150 hours	OPTIMAL EXTRACTION ZONE
7.0 – 8.5	25 °C	Base-catalyzed enolization	~ 12 hours	Minimize exposure time
> 10.0	40 °C	Rapid base-catalyzed enolization	< 30 minutes	CRITICAL AVOIDANCE

Note: Data synthesized from kinetic studies on mandelic acid derivatives. Half-lives are approximate and heavily dependent on specific ionic strength and solvent composition.

Part 3: Optimized Enantioselective Extraction Protocol

This methodology is designed as a self-validating system. By strictly controlling the thermodynamics and pH, you eliminate the causal factors of racemization.

Step-by-Step Methodology

• Thermal Quenching: Transfer the aqueous reaction mixture containing (R)-4-Fluoromandelic acid to a jacketed reactor or ice bath. Cool the mixture to 0–5 °C under moderate agitation.

  • Causality: Lowering the thermal energy exponentially decreases the rate constant of the enolization side-reaction during the subsequent pH adjustment.

• Controlled Acidification: Slowly titrate the mixture using 10% w/v H₃PO₄ (Phosphoric acid) until a pH of 2.5 is achieved.

  • Causality: H₃PO₄ is a weak, polyprotic acid that prevents the localized pH drops (pH < 1) commonly seen with concentrated HCl, thereby shutting down the acid-catalyzed dehydration pathway.

• Liquid-Liquid Extraction: Add cold (5 °C) MTBE to the aqueous phase in a 1:1 volume ratio. Agitate vigorously for 5 minutes, then allow the phases to separate.

  • Causality: MTBE has exceptionally low water miscibility and does not readily form emulsions. This ensures rapid phase separation, minimizing the time the product spends in the reactive aqueous interface.

• Aqueous Washing: Separate the organic layer and wash it once with cold, saturated NaCl solution (brine).

  • Causality: Brine aggressively pulls residual water and water-soluble acidic impurities out of the organic phase, stabilizing the chiral center prior to concentration.

• Low-Temperature Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Strictly maintain the water bath temperature below 30 °C.

  • Causality: Removing the solvent at low temperatures prevents thermal racemization.

Self-Validation Step: To validate this protocol, take a 50 µL aliquot of the organic layer immediately after Step 3, derivatize it, and analyze it via chiral HPLC. Compare this ee value to the final concentrated product from Step 5. A deviation of < 0.5% ee confirms your thermal and pH controls are successfully preserving chiral integrity.

Step-by-step extraction workflow to preserve enantiomeric excess.

References

• Title: Racemization in Drug Discovery Source: ORCA – Online Research @ Cardiff URL: [Link]

• Title: Crystallization-integrated mandelate racemase-catalyzed dynamic kinetic resolution of racemic mandelic acid Source: RSC Publishing URL: [Link]

• Title: Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization Source: PubMed Central (PMC) / National Institutes of Health URL: [Link]

Optimizing yield in the hydrolysis of 4-fluoromandelonitrile

This guide serves as a specialized Technical Support Center for optimizing the hydrolysis of 4-fluoromandelonitrile (4-FMN). It is structured to address the competing chemical equilibria that define this reaction: the hydrolysis of the nitrile vs. the dissociation of the cyanohydrin.

Status: Operational Topic: Yield & Enantioselectivity Optimization Ticket ID: FMN-HYD-OPT-01

Executive Summary

The hydrolysis of 4-fluoromandelonitrile (4-FMN) to 4-fluoromandelic acid is kinetically controlled. The primary cause of yield loss is not the hydrolysis inefficiency, but the reversible dissociation of the cyanohydrin into 4-fluorobenzaldehyde and hydrogen cyanide (HCN). This dissociation is pH-dependent and drives both yield loss (via HCN off-gassing) and racemization (via non-stereoselective re-addition).

This guide provides two distinct optimization modules:

• Biocatalytic Route (Recommended): For high enantiomeric excess (ee) and mild conditions.

• Chemical Route (Alternative): For robust, non-chiral production or when biological handling is unavailable.

Module 1: The Core Mechanism & Failure Modes

Before troubleshooting, you must visualize the competing pathways. The 4-fluoro substituent is electron-withdrawing, which destabilizes the cyanohydrin relative to unsubstituted mandelonitrile, increasing the rate of dissociation.

System Logic Diagram

The following diagram illustrates the kinetic competition. Green paths represent the desired product flow. Red paths represent yield-killing failure modes.

Caption: Kinetic competition between hydrolysis (Green/Yellow) and cyanohydrin dissociation (Red). Dissociation leads to racemization and aldehyde by-products.

Module 2: Biocatalytic Optimization (High Yield / High ee)

Method: Nitrilase-mediated hydrolysis (e.g., Alcaligenes faecalis ATCC 8750 or recombinant variants). Target: (R)-4-Fluoromandelic acid.

Troubleshooting Matrix: Biocatalysis

Symptom	Probable Cause	Corrective Action	Mechanism
Low Conversion (<50%)	Substrate Inhibition	Switch to Fed-Batch mode. Maintain [4-FMN] < 20 mM.[1]	High aldehyde concentration (from equilibrium) covalently modifies enzyme active site lysines [1].
Low ee (Racemization)	High pH (> 7.5)	Lower pH to 6.5–7.0 .	Spontaneous chemical racemization occurs via the aldehyde intermediate at basic pH. The enzyme must outcompete this rate [2].
Enzyme Deactivation	Aldehyde Toxicity	Add Sodium Bisulfite (NaHSO₃) (1 eq. relative to aldehyde).[2][3][4][5]	Bisulfite traps trace aldehyde as a sulfonate adduct, protecting the enzyme without inhibiting the nitrilase [1].
Poor Solubility	Aqueous Limits	Use a Biphasic System (e.g., MTBE/Buffer).	The organic phase acts as a reservoir for 4-FMN, keeping aqueous concentration low (reducing inhibition) while supplying substrate constantly.

Protocol A: Optimized Nitrilase Workflow

Based on recombinant nitrilase expression in E. coli [3].

• Buffer Prep: 100 mM Potassium Phosphate, pH 7.0. Add 1 mM DTT (to protect catalytic cysteines).

• Biocatalyst Load: Suspend resting cells (OD₆₀₀ ~ 20) or purified enzyme (1 U/mL).

• Substrate Addition (Critical):

  • Do not add 4-FMN all at once.

  • Continuous Feed: Pump 4-FMN (dissolved in MeOH) at a rate that maintains <15 mM concentration in the reactor.

• Reaction: Incubate at 30°C with orbital shaking (200 rpm).

• Quench: Acidify to pH 2.0 with HCl to stop reaction and protonate the acid for extraction.

Module 3: Chemical Hydrolysis (Robust / Non-Chiral)

Method: Acid-catalyzed hydrolysis (HCl). Target: Racemic 4-fluoromandelic acid.

Troubleshooting Matrix: Chemical Hydrolysis

Symptom	Probable Cause	Corrective Action	Mechanism
Deep Red/Brown Color	Aldehyde Polymerization	Ensure Temperature Control during addition.	Exothermicity drives dissociation; free aldehyde polymerizes in strong acid. Keep T < 10°C during addition [4].
Amide Contamination	Incomplete Hydrolysis	Increase Temperature/Time in Phase 2.	The conversion of Amide Acid is the rate-limiting step. Requires reflux (60-80°C) after initial nitrile hydration.
Low Yield (HCN Loss)	Open System	Use a Sealed Reactor or Reflux Condenser.	HCN is volatile (bp 26°C). If HCN escapes, the equilibrium shifts permanently toward dissociation (Le Chatelier's principle).

Protocol B: High-Yield Acid Hydrolysis

Adapted from Organic Syntheses standards for mandelic acid derivatives [4].

• Phase 1 (Hydration):

  • Place 4-FMN in a reactor.

  • Cool to 0–5°C (Ice bath).

  • Add concentrated HCl (12 M) dropwise. Ratio: 3-5 mL HCl per gram of nitrile.

  • Why? Low temperature prevents dissociation while high proton concentration forces the nitrile

    amide conversion.

• Phase 2 (Hydrolysis):

  • Allow to warm to room temperature over 12 hours.

  • Heat to 70°C for 4–6 hours to convert the intermediate amide to the acid.

• Workup:

  • Cool to room temperature.[2]

  • Extract with Ether or Ethyl Acetate.

  • Purification: Recrystallize from Benzene or Toluene to remove colored impurities.

Module 4: Decision Support (FAQ)

Q: Why can't I use NaOH for hydrolysis? A: You can, but you will likely obtain a racemic product with lower yield. Base-catalyzed hydrolysis proceeds via a nucleophilic attack of hydroxide on the nitrile.[6] However, the basic conditions rapidly deprotonate the

-proton of the cyanohydrin, causing immediate dissociation into 4-fluorobenzaldehyde and cyanide [5]. This leads to extensive polymerization of the aldehyde (aldol condensation) and racemization.

Q: My HPLC shows a peak for 4-fluorobenzaldehyde. Is my starting material impure? A: Not necessarily. 4-FMN is in equilibrium with the aldehyde. If your HPLC mobile phase is not acidic (pH < 3), the 4-FMN may dissociate on the column or in the vial. Always stabilize samples with trace acid (e.g., 0.1% TFA) immediately upon sampling.

Q: How does the fluorine atom affect the process compared to standard mandelonitrile? A: The fluorine atom at the para position is electron-withdrawing.

• Effect on Hydrolysis: It makes the nitrile carbon more electrophilic, potentially increasing the rate of hydrolysis compared to unsubstituted mandelonitrile.

• Effect on Stability: It destabilizes the cyanohydrin C-C bond. This means 4-FMN is more prone to dissociation than mandelonitrile, requiring stricter temperature and pH control [6].

References

• Almac Group & Queens University Belfast. (2014). Enzyme Optimization and Process Development for a Scalable Synthesis of (R)-2-Methoxymandelic Acid.

• Yamamoto, K., et al. (1992). Purification and characterization of the nitrilase from Alcaligenes faecalis ATCC 8750 responsible for enantioselective hydrolysis of mandelonitrile. Journal of Fermentation and Bioengineering.

• Zheng, Y.G., et al. (2018).[7] Production of R-Mandelic Acid Using Nitrilase from Recombinant E. coli Cells Immobilized with Tris(Hydroxymethyl)Phosphine. Applied Biochemistry and Biotechnology.

• Corson, B. B., et al. (1941). Mandelic Acid.[3][4][7][8] Organic Syntheses, Coll. Vol. 1, p.336.

• Chemistry Steps. (2021). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid.

• Effenberger, F. (1994). Enantioselective synthesis of (R)- and (S)-cyanohydrins. Angewandte Chemie International Edition. (Context on electronic effects on cyanohydrin stability).

Sources

• 1. Enantioseparation and Racemization of α-Aryl-α-fluoroacetonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. rcn.montana.edu [rcn.montana.edu]
• 6. One moment, please... [chemistrysteps.com]
• 7. Production of R-Mandelic Acid Using Nitrilase from Recombinant E. coli Cells Immobilized with Tris(Hydroxymethyl)Phosphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Improvement of Alcaligenes faecalis nitrilase by gene site saturation mutagenesis and its application in stereospecific biosynthesis of (R)-(-)-mandelic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude (R)-4-Fluoromandelic Acid Crystals

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals facing challenges with the purification of (R)-4-Fluoromandelic acid. As a crucial chiral building block, its purity is paramount for successful downstream applications. This document offers troubleshooting advice and frequently asked questions to address common issues encountered during the crystallization and purification process.

Understanding the Challenge: The Nature of 4-Fluoromandelic Acid

(R)-4-Fluoromandelic acid is a fluorinated aromatic carboxylic acid. The fluorine substituent can influence its physicochemical properties, including solubility and crystal packing, which can present unique purification challenges.[1][2] The presence of both a carboxylic acid and a hydroxyl group allows for strong hydrogen bonding, which can be both beneficial for forming a stable crystal lattice but also problematic if it co-crystallizes with impurities.

Troubleshooting Guide: From Crude Crystals to High-Purity Product

This section addresses specific problems you may encounter during the purification of (R)-4-Fluoromandelic acid via recrystallization.

Issue: Poor Crystal Formation or No Crystallization

It can be frustrating when no crystals form upon cooling the recrystallization solution.[3] This typically points to issues with supersaturation or nucleation.

Q: My solution remains clear even after cooling. What should I do?

A: This indicates that the solution is not supersaturated. Here’s a systematic approach to induce crystallization:

• Scratch the flask: Use a glass stirring rod to scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites.[3]

• Seed Crystals: If you have a small amount of pure (R)-4-Fluoromandelic acid, add a single, tiny crystal to the solution. This will act as a template for further crystal growth.

• Reduce Solvent Volume: If the above methods fail, it's likely too much solvent was used.[3] Gently heat the solution to evaporate a portion of the solvent and then allow it to cool again.

• Introduce an Anti-Solvent: If you are using a solvent in which the compound is highly soluble, you can try adding a miscible "anti-solvent" in which the compound is poorly soluble. This should be done dropwise at the saturation temperature until slight turbidity is observed, which is then cleared by adding a drop or two of the primary solvent before cooling.

Issue: Rapid Crystallization Leading to Low Purity

The goal is to grow crystals slowly, allowing for the selective incorporation of the desired molecule into the crystal lattice, excluding impurities. Rapid crystallization, often called "crashing out," traps impurities within the crystals.[3]

Q: As soon as I remove my flask from the heat, a large amount of solid crashes out. How can I slow down the crystallization process?

A: This is a common issue when the solution is too concentrated.

• Add More Solvent: Re-heat the solution to dissolve the solid and add a small additional amount of the hot solvent (1-5% more). This will slightly decrease the supersaturation level upon cooling, promoting slower crystal growth.[3]

• Controlled Cooling: Instead of leaving the flask at room temperature, consider a more gradual cooling process. This can be achieved by placing the flask in a warm water bath that is allowed to cool slowly to room temperature, or by insulating the flask.

• Solvent System Modification: For mixed solvent systems, altering the ratio of the solvents can modulate the solubility and cooling profile.

Issue: Oily Precipitate Instead of Crystals

The formation of an oil indicates that the compound has "melted" out of the solution before it could crystallize. This happens when the boiling point of the solvent is higher than the melting point of the solute, or when the solution is supersaturated to a very high degree.

Q: I'm getting an oil instead of solid crystals. What's going wrong?

A: Oiling out is a common problem with compounds that have relatively low melting points or when using high-boiling point solvents.

• Lower the Crystallization Temperature: Re-heat the solution to dissolve the oil, add a little more solvent, and try cooling the solution to a lower temperature, even using an ice bath once the solution has reached room temperature.

• Change the Solvent: Select a solvent with a lower boiling point.

• Induce Crystallization Above the "Oiling Out" Temperature: Try to induce crystallization by scratching or seeding at a temperature where the compound is still soluble but close to its saturation point, before it has a chance to oil out.

Issue: Persistent Impurities After Recrystallization

If after one recrystallization the purity has not significantly improved, you may need to reconsider your approach.

Q: I've recrystallized my (R)-4-Fluoromandelic acid, but HPLC analysis still shows significant impurities. What are my options?

A: This suggests that the chosen solvent is not effectively differentiating between your product and the impurities.

• Solvent Selection: The ideal recrystallization solvent should dissolve the compound well at high temperatures and poorly at low temperatures, while the impurities should either be very soluble at all temperatures (remaining in the mother liquor) or insoluble at all temperatures (allowing for hot filtration). You may need to screen a variety of solvents.

• Hot Filtration: If you observe insoluble material in your hot solution, this is likely an impurity. Performing a hot filtration to remove this solid before allowing the solution to cool can significantly improve the purity of the final crystals.

• Multiple Recrystallizations: Sometimes, a single recrystallization is not enough. A second recrystallization, potentially with a different solvent system, may be necessary.

• Alternative Purification Techniques: If recrystallization proves ineffective, consider other purification methods such as column chromatography before a final crystallization step.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude (R)-4-Fluoromandelic acid?

A1: Common impurities can include the (S)-enantiomer, unreacted starting materials from the synthesis, and by-products such as the corresponding aldehyde or dimer.[1][4] The specific impurities will be highly dependent on the synthetic route employed.

Q2: Which analytical techniques are best for assessing the purity of my (R)-4-Fluoromandelic acid?

A2: A combination of techniques is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC is essential for determining the enantiomeric excess (e.e.%).[5][6] Reversed-phase HPLC with a C18 column and a UV detector is suitable for assessing chemical purity.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can identify organic impurities. ¹⁹F NMR is particularly useful for identifying any other fluorine-containing impurities.[1]

• Mass Spectrometry (MS): Coupled with LC or GC, MS is powerful for identifying the molecular weights of unknown impurities.[1]

• Melting Point: A sharp melting point close to the literature value (around 134-140°C) is a good indicator of high purity.[7]

Q3: What are some good starting solvents for the recrystallization of (R)-4-Fluoromandelic acid?

A3: Based on the structure ("like dissolves like"), good starting points would be polar protic solvents or mixtures. Water, ethanol, methanol, or mixtures of these with a less polar co-solvent like toluene or heptane could be effective.[8][9] A study on mandelic acid derivatives showed successful recrystallization from methanol/water and ethanol/water mixtures.[10]

Q4: My crystals "pop" or turn into a powder after I filter and dry them. Why is this happening?

A4: This phenomenon, known as desolvation, occurs when solvent molecules are incorporated into the crystal lattice.[11] Upon removal of the mother liquor and drying, these solvent molecules leave the crystal, causing the lattice to collapse.[11] If you are growing crystals for single-crystal X-ray diffraction, it is often best to leave them in the mother liquor.[11] For bulk purity, this is less of a concern, but it indicates a solvate has been formed.

Q5: How can I improve my yield during recrystallization?

A5: A low yield can be due to several factors:[3]

• Using too much solvent: This will result in a significant amount of your product remaining dissolved in the mother liquor.[3]

• Cooling the solution too quickly: This can lead to the formation of very small crystals that are difficult to collect by filtration.

• Incomplete transfer of solids: Ensure all crystals are transferred from the crystallization flask to the filter funnel.

• Washing with too much cold solvent: While washing the filtered crystals is important to remove residual mother liquor, using an excessive amount of solvent will dissolve some of your product. Use a minimal amount of ice-cold solvent.

Experimental Protocols & Visualizations

General Recrystallization Protocol

• Dissolution: In an Erlenmeyer flask, add the crude (R)-4-Fluoromandelic acid and a small amount of the chosen solvent. Heat the mixture to the solvent's boiling point while stirring.

• Achieve Saturation: Continue adding small portions of the hot solvent until the solid just dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Cooling & Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying: Dry the crystals in a vacuum oven at a temperature well below the melting point.

Troubleshooting Workflow

Caption: Troubleshooting workflow for the recrystallization of (R)-4-Fluoromandelic acid.

Purity Analysis Workflow

Caption: Recommended analytical workflow for purity assessment.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₈H₇FO₃	[12]
Molecular Weight	170.14 g/mol	[12][13]
Melting Point	134-140 °C	[7]
Appearance	White to pale cream crystals or powder	[7]

References

• Competitive Chiral Cocrystallization Inspired Enantioseparation: Mechanistic Insights into R/S-Mandelic Acid and d/l-Prolinamide. Crystal Growth & Design. Available at: [Link]

• Chiral Resolution of Mandelic Acid through Preferential Cocrystallization with Nefiracetam. R Discovery. Available at: [Link]

• Chiral Resolution of Mandelic Acid through Preferential Cocrystallization with Nefiracetam. Crystal Growth & Design. Available at: [Link]

• Resolution of racemic mandelic acid. Google Patents.

• Chiral Separation of Mandelic Acid Derivatives Using Various Permethylated Cyclodextrin Selectors Containing Stationary Phases in GC. MDPI. Available at: [Link]

• Troubleshooting Crystallization. Chemistry LibreTexts. Available at: [Link]

• Chemical Properties of 4-Fluoromandelic acid (CAS 395-33-5). Cheméo. Available at: [Link]

• Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam. PMC. Available at: [Link]

• Method for purifying mandelic acids. Google Patents.

• 4-Fluoromandelic acid. PubChem. Available at: [Link]

• Solving the enigma of weak fluorine contacts in the solid state: a periodic DFT study of fluorinated organic crystals. PMC. Available at: [Link]

• Synthesis of Calamitic Fluorinated Mesogens with Complex Crystallization Behavior. MDPI. Available at: [Link]

• My crystals keep "popping!" What can I do?. Reddit. Available at: [Link]

• Solving the enigma of weak fluorine contacts in the solid state: a periodic DFT study of fluorinated organic crystals. RSC Publishing. Available at: [Link]

• Chiral Tailor-Made Solvents and Their Impact on Solution Thermodynamics and Crystallisation Kinetics of Mandelic Acid. ResearchGate. Available at: [Link]

• Preparing method of (R)-(-)-4-chloromandelic acid. Google Patents.

• Solubility. Chemistry LibreTexts. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. KGROUP. Available at: [Link]

• Chiral separations of mandelic acid by HPLC using molecularly imprinted polymers. Redalyc.org. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Solving the enigma of weak fluorine contacts in the solid state: a periodic DFT study of fluorinated organic crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. JP4995429B2 - Method for purifying mandelic acids - Google Patents [patents.google.com]
• 5. Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam - PMC [pmc.ncbi.nlm.nih.gov]
• 6. redalyc.org [redalyc.org]
• 7. 4-Fluoromandelic acid, 98% 5 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 8. US4322548A - Resolution of racemic mandelic acid - Google Patents [patents.google.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. reddit.com [reddit.com]
• 12. 4-Fluoromandelic acid | C8H7FO3 | CID 98068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 4-Fluoromandelic acid (CAS 395-33-5) - Chemical & Physical Properties by Cheméo [chemeo.com]

Technical Support Center: Purification &amp; Resolution of (R)-4-Fluoromandelic Acid Salts

Welcome to the Advanced Technical Support Center for the isolation and purification of (R)-4-Fluoromandelic acid (4-FMA) salts. (R)-4-FMA is a highly valuable chiral building block utilized in the asymmetric synthesis of active pharmaceutical ingredients (APIs), including critical thrombin inhibitors[1].

As a Senior Application Scientist, I have structured this guide to move beyond basic instructions. Here, we explore the thermodynamic causality behind experimental choices, provide self-validating protocols, and offer advanced troubleshooting logic to ensure you achieve high-yield, high-enantiomeric-excess (ee) purification.

Quantitative Data Summary: Resolution Strategies

Before selecting a purification route, review the empirical performance of established resolution methods for 4-FMA.

Methodology	Resolving Agent	Target Enantiomer	Typical Yield / Efficiency	Max Enantiomeric Excess (ee)	Primary Mechanism
Diastereomeric Salt	(R)-1-Phenylethylamine	(R)-4-FMA	~26% (Overall after 2 steps)	>99.0%	Differential solubility of diastereomeric salts
Co-Crystallization	Levetiracetam (LEV)	(R)-4-FMA	Up to 94% (Resolution efficiency)	~70% - 94%	Enantiospecific hydrogen bonding
Biocatalytic	PEG-PFL@NH2-MIL-53(Fe)	(R)-4-FMA (via kinetic resolution)	49.6% (Conversion)	98.0%	Enantioselective enzymatic transesterification

Validated Experimental Protocols

Every protocol below is designed as a self-validating system . By incorporating analytical checkpoints directly into the workflow, you can verify the integrity of your purification in real-time.

Protocol A: Classical Diastereomeric Salt Resolution

• Causality: This classical approach relies on the differential solubility product (

  ) of diastereomeric salts. (R)-1-phenylethylamine is selected because its spatial configuration creates a tighter, more thermodynamically stable hydrogen-bonding network with (R)-4-FMA than with (S)-4-FMA, driving the preferential precipitation of the (R,R)-salt from an ethanol/water matrix[1].

Step-by-Step Methodology:

• Salt Formation: Dissolve racemic 4-FMA and enantiopure (R)-1-phenylethylamine (1:1 molar ratio) in a heated ethanol/water mixture until a clear solution is achieved.

• Primary Crystallization: Cool the solution at a controlled rate (e.g., 0.5°C/min) to 0°C. Filter the resulting crystals to obtain the enriched (R)-4-FMA salt (typically ~95% ee).

• Recrystallization: Dissolve the primary salt in fresh hot ethanol/water and repeat the cooling process to upgrade the optical purity to >99% ee.

• Acidification & Extraction: Suspend the purified salt in water, acidify with 1M HCl to pH < 2 to break the salt, and extract the free (R)-4-FMA using ethyl acetate. Dry the organic layer over anhydrous

  and concentrate under reduced pressure.

• Self-Validation Check: Analyze both the precipitated salt and the mother liquor via chiral HPLC. The mass balance of the (R) and (S) enantiomers between the solid and liquid phases must equal the initial racemic input. A discrepancy indicates product degradation or un-crystallized amorphous material.

Protocol B: Enantiospecific Co-Crystallization

• Causality: For systems where salt formation is non-ideal, co-crystallization utilizes neutral hydrogen bonding. Levetiracetam (LEV) acts as a highly specific chiral coformer. Uniquely, while LEV co-crystallizes with the (S)-enantiomer of most halogenated mandelic acids (like 2-ClMA), the specific electronegativity and steric profile of the para-fluoro substitution in 4-FMA inverts this preference, causing LEV to selectively co-crystallize with (R)-4-FMA[2].

Step-by-Step Methodology:

• Equilibration: Suspend racemic 4-FMA and LEV in a selected solvent (e.g., acetonitrile) at a defined molar ratio.

• Maturation: Stir the suspension at a controlled temperature (e.g., 25°C) for 24 hours to allow thermodynamic equilibration and enantiospecific co-crystal formation.

• Isolation: Filter the solid phase to isolate the (R)-4-FMA·LEV co-crystal.

• Dissociation: Separate the components using preparative chiral chromatography or differential solvent extraction to recover pure (R)-4-FMA.

• Self-Validation Check: Perform Differential Scanning Calorimetry (DSC) on the isolated crystals. A single, sharp endothermic melting peak confirms a pure co-crystal phase. Multiple peaks indicate a physical mixture of the racemate and the coformer, signaling an incomplete resolution.

Process Workflows (Visualized)

Caption: Workflow for the classical chiral resolution of (R)-4-Fluoromandelic Acid via diastereomeric salts.

Caption: Troubleshooting logic tree for resolving oiling out in salt crystallization.

Troubleshooting Guides & FAQs

Q1: Why is my enantiomeric excess (ee) plateauing around 80% after the first salt crystallization?

• Causality: This limitation is governed by the eutectic composition of the binary phase diagram of the diastereomeric salts. If the initial enrichment does not surpass the eutectic point, subsequent crystallizations may yield diminishing returns.

• Actionable Solution: Construct a binary melting point phase diagram using DSC to identify the eutectic composition[3]. To break the eutectic limitation, perform a second recrystallization in a solvent system with a steeper solubility curve (e.g., increasing the ethanol-to-water ratio) to shift the thermodynamic equilibrium.

Q2: I am trying to resolve 4-FMA using Levetiracetam (LEV). Why did I isolate the (R)-enantiomer instead of the (S)-enantiomer like other halomandelic acids?

• Causality: Enantiospecific co-crystallization relies on precise spatial and electronic complementarity. While LEV selectively co-crystallizes with the (S)-enantiomers of 2-ClMA, 3-ClMA, and 4-BrMA, the high electronegativity and smaller atomic radius of the para-fluorine atom in 4-FMA drastically alter the hydrogen-bonding network. This steric-electronic shift thermodynamically favors the formation of the (R)-4-FMA·LEV co-crystal over the (S)-congener[2].

Q3: How do I recover the resolving agent (e.g., (R)-1-phenylethylamine) from the mother liquor to improve cost-efficiency?

• Causality: To ensure economic viability, the chiral amine must be recycled. The amine remains protonated in the mother liquor as a soluble salt.

• Actionable Solution: Consolidate the mother liquor and distill off the primary organic solvent. Adjust the aqueous residue to pH > 12 using 40% NaOH to deprotonate the amine. Extract the free base with dichloromethane (DCM). Self-validating action: Verify the recovery yield (typically >90%) by mass and confirm the optical purity of the recovered amine via polarimetry before reuse, ensuring no racemization occurred during the alkaline swing[4].

Q4: My diastereomeric salt is "oiling out" (forming a viscous liquid) instead of crystallizing. How do I induce proper nucleation?

• Causality: "Oiling out" occurs when the supersaturated solution crosses the liquid-liquid phase separation (LLPS) boundary before reaching the metastable zone for solid nucleation. Essentially, the solute melts out of solution rather than crystallizing because the supersaturation is too high relative to the melting point of the solute in that specific solvent.

• Actionable Solution: Reduce the initial supersaturation by adding 10-15% more solvent, or switch to a solvent where the salt has a higher melting point than its dissolution temperature. Alternatively, hold the temperature just above the cloud point and introduce high-purity seed crystals to bypass the energy barrier for nucleation, forcing the system directly into the solid-liquid equilibrium phase.

References

• Source: nih.gov (PMC)
• Source: nih.gov (PubMed)
• Title: Asymmetric Organocatalysed Synthesis of (R)

Sources

• 1. iris.unisa.it [iris.unisa.it]
• 2. Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CN105085234A - Preparing method of (R)-(-)-4-chloromandelic acid - Google Patents [patents.google.com]

Reference Data & Comparative Studies

NMR Characterization of (R)-4-Fluoromandelic Acid with Chiral Solvating Agents

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-4-Fluoromandelic acid is a critical chiral building block in the synthesis of pharmaceutical intermediates, particularly for statins and beta-blockers. Verifying its enantiomeric excess (ee) is a mandatory quality control step. While chiral HPLC is the industry standard for final release testing, Nuclear Magnetic Resonance (NMR) spectroscopy using Chiral Solvating Agents (CSAs) offers a rapid, in-situ alternative for reaction monitoring and initial purity assessment.

This guide compares three distinct classes of CSAs for the characterization of (R)-4-Fluoromandelic acid. By leveraging the fluorine atom as a sensitive reporter nucleus (

F NMR), researchers can achieve baseline resolution often superior to proton ( H) NMR, eliminating the need for complex derivatization.

Mechanistic Insight: Diastereomeric Solvation

The discrimination of enantiomers by NMR relies on the formation of transient diastereomeric complexes. Unlike Chiral Derivatizing Agents (CDAs) which form covalent bonds (e.g., Mosher's acid esters), CSAs interact via non-covalent forces—primarily ion-pairing (between the carboxylic acid and the amine CSA) and hydrogen bonding .

The Fast-Exchange Regime

In the NMR time scale, these complexes typically exist in a fast-exchange equilibrium. The observed chemical shift (

) is a weighted average of the free analyte and the bound complex. Because the stability constants ( ) and the intrinsic chemical shifts of the diastereomeric complexes ( vs ) differ, the enantiomers exhibit magnetic non-equivalence ( ).

Diagram 1: Interaction Mechanism & Equilibrium

Figure 1: Formation of transient diastereomeric salts leads to magnetic non-equivalence.

Comparative Analysis of CSAs

We evaluate three primary CSA candidates. The choice depends on the specific resolution required and the available instrumentation (presence of a

F probe).

Candidate A: (S)-(-)-1-Phenylethylamine (PEA)[1]

• The Industry Standard. PEA is the most common CSA for carboxylic acids. It forms a robust ammonium-carboxylate salt.

  • Mechanism: Primary interaction is the ionic bridge. Secondary stabilization comes from the phenyl ring shielding the

    -proton of the mandelic acid.

  • Performance: Excellent for

    H NMR (splitting of the -CH). Moderate for F NMR.

  • Pros: Inexpensive, readily available, liquid (easy handling).

  • Cons:

    can be small (<0.05 ppm) in polar solvents like CDCl .

Candidate B: (S)-1-(1-Naphthyl)ethylamine (NEA)

• The Aromatic Powerhouse. Structurally similar to PEA but replaces the phenyl ring with a naphthalene system.

  • Mechanism: The larger aromatic surface area creates a stronger anisotropic shielding cone . When the mandelic acid creates a

    stacking interaction with the naphthalene ring, the chemical shift dispersion is significantly amplified.

  • Performance: Superior

    values compared to PEA.

  • Pros: High resolution; often separates signals that overlap with PEA.

  • Cons: More expensive than PEA.

Candidate C: Quinine (Cinchona Alkaloid)

• The Multifunctional Scaffold. A complex alkaloid containing a quinuclidine nitrogen (basic site) and a secondary alcohol.

  • Mechanism: Offers a "three-point interaction": (1) Ion pairing at the quinuclidine N, (2) H-bonding at the C9-OH, and (3) Steric bulk/cleft formation.

  • Performance: Exceptional for

    F NMR. The fluorine atom on the mandelic acid is highly sensitive to the chiral pocket formed by the bulky alkaloid.

  • Pros: Large

    values (up to 0.5 ppm in F); works well in apolar solvents (C D ).

  • Cons: Complex aliphatic region in

    H NMR (signals overlap with analyte); expensive; solid (requires weighing).

Comparative Data Summary

Note: Values are representative ranges observed in CDCl

and C D for mandelic acid derivatives.[1]

Feature	(S)-PEA	(S)-NEA	Quinine
Primary Interaction	Ion Pairing	Ion Pairing + -Stacking	Ion Pairing + H-Bonding + Sterics
H ( -CH)	0.02 – 0.06 ppm	0.05 – 0.15 ppm	0.10 – 0.30 ppm
F (Ar-F)	0.05 – 0.10 ppm	0.10 – 0.25 ppm	0.20 – 0.50 ppm
Optimal Solvent	CDCl	C D	C D
Signal Overlap Risk	Low	Low	High (in H region)
Cost Efficiency	High	Moderate	Low

Experimental Protocols

Critical Solvent Selection

Do not default to Chloroform-d (CDCl

). While CDCl is standard, it is a polar solvent that can disrupt the critical hydrogen bonding and ion-pairing networks required for chiral recognition.

• Recommendation: Use Benzene-d

  (C D ) . The non-polar nature of benzene tightens the ion-pair, and its own magnetic anisotropy often enhances the chemical shift difference ( ) between diastereomers.

Protocol: F NMR Determination of ee

Objective: Determine the enantiomeric excess of (R)-4-Fluoromandelic acid using Quinine or PEA.

Step 1: Sample Preparation

• Analyte Solution: Dissolve 10 mg of 4-Fluoromandelic acid in 0.6 mL of C

  D (or CDCl if solubility is an issue).

• CSA Addition: Add 1.0 to 2.0 equivalents of the CSA (e.g., ~15-20 mg of Quinine or ~8

  L of PEA).

  • Note: Excess CSA (up to 5 eq) can sometimes improve peak separation by pushing the equilibrium toward the bound state.

• Mixing: Shake the tube vigorously for 30 seconds to ensure complete salt formation. The solution may warm slightly (exothermic acid-base reaction).

Step 2: Acquisition

• Lock & Shim: Insert sample. Lock on C

  D . Shim well. Good shimming is critical because the split peaks may be close.

• Parameter Setup:

  • Target Nucleus:

    F (typically ~376 MHz or 470 MHz).

  • Spectral Width: Set to capture the Ar-F region (approx -100 to -120 ppm).

  • Scans: 16–32 scans are usually sufficient due to the high sensitivity of

    F (83% of H).

  • Optional: Run a proton-decoupled experiment (

    F{ H}) to sharpen the signals by removing F-H coupling.

Step 3: Processing & Calculation

• Apply exponential multiplication (LB = 0.3 to 1.0 Hz).

• Phase and baseline correct the spectrum.

• Identify the two fluorine singlets (or multiplets if coupled).

• Integrate the two peaks (

  and ).

• Calculate ee:

Diagram 2: Experimental Workflow

Figure 2: Step-by-step workflow for NMR enantiomeric excess determination.

References

• Wenzel, T. J. (2007). Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley.[2] (Comprehensive text on CSA mechanisms and protocols).

• Parker, D. (1991). "NMR determination of enantiomeric purity." Chemical Reviews, 91(7), 1441–1457. Link

• Uccello-Barretta, G., et al. (2022). "Quinine as a highly responsive chiral sensor for the 1H and 19F NMR enantiodiscrimination." The Analyst, 147, 1877-1887. Link

• Seco, J. M., et al. (2004). "Assignment of the Absolute Configuration of Polyfunctional Compounds by NMR using Chiral Solvating Agents." Chemical Reviews, 104(1), 17-118. Link

Sources

• 1. rsc.org [rsc.org]
• 2. (S)-(-)-1-Phenylethylamine for the resolution of racemates for synthesis 2627-86-3 [sigmaaldrich.com]

Analytical Mastery: Validating the Enantiomeric Purity of 4-Fluoromandelic Acid via Capillary Electrophoresis

Introduction

4-Fluoromandelic acid (4-FMA) is a high-value halogenated chiral building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs). Because the stereochemistry of mandelic acid derivatives dictates their pharmacological efficacy, toxicity, and pharmacokinetic profiles, rigorous validation of enantiomeric purity is non-negotiable. While traditional industrial methods like enantiospecific co-crystallization with levetiracetam (LEV) are excellent for preparative-scale resolution (yielding up to 94% efficiency) 1, they lack the throughput and speed required for rapid analytical validation.

For analytical quality control and purity validation, Capillary Electrophoresis (CE) has largely superseded High-Performance Liquid Chromatography (HPLC) 2. CE delivers superior theoretical plate counts, eliminates stationary phase mass-transfer resistance, and reduces the consumption of expensive chiral selectors from grams to mere milligrams.

Comparative Analysis: CE vs. Alternative Platforms

To objectively evaluate the optimal platform for 4-FMA purity validation, we must compare the analytical performance, resource consumption, and scalability of CE against HPLC and Co-Crystallization.

Table 1: Performance Comparison for 4-FMA Enantioseparation

Parameter	Capillary Electrophoresis (CE)	High-Performance Liquid Chromatography (HPLC)	Enantiospecific Co-Crystallization
Primary Use Case	Rapid analytical purity validation (QA/QC)	Routine QA/QC, preparative scaling	Industrial-scale chiral resolution
Chiral Selector / Agent	HP-β-CD or Cationic CDs (BGE Additive)	HP-β-CD or Chiral Stationary Phase	Levetiracetam (LEV) resolving agent
Typical Resolution ( )	> 1.5 (Baseline Resolution)	1.2 - 3.0	N/A (Yields ~94% optical purity)
Analysis / Process Time	< 15 minutes	20 - 45 minutes	Hours to Days (Equilibrium time)
Sample Consumption	Nanoliters (nL)	Microliters (μL)	Grams to Kilograms
Solvent Consumption	< 5 mL per day	1 - 2 Liters per day	High volume organic solvents

Mechanistic Causality in CE Chiral Discrimination

In CE, chiral separation is achieved by dissolving a chiral selector—most commonly a cyclodextrin (CD) derivative like hydroxypropyl-

-cyclodextrin (HP- -CD)—directly into the background electrolyte (BGE) 3.

The separation is driven by host-guest complexation . The hydrophobic cavity of the CD encapsulates the aromatic ring of 4-FMA, while the secondary hydroxyl groups on the CD rim form hydrogen bonds with the analyte's chiral center. Because the (R)- and (S)-enantiomers possess different spatial configurations, they form transient diastereomeric complexes with distinct thermodynamic stability constants (

). The enantiomer that forms a more stable complex will migrate at a different velocity, resulting in a measurable difference in effective electrophoretic mobility ( ).

The Critical Causality of pH: The pH of the BGE dictates the ionization state of 4-FMA, which has a pKa of approximately 3.0. If the pH exceeds 3.0, 4-FMA becomes fully ionized. This drastically alters its inclusion dynamics, and slight increases in pH above 3.0 lead to a severe decrease in peak resolution when using neutral CDs 4. Therefore, operating at a low pH (e.g., pH 2.5) ensures 4-FMA remains primarily in its protonated, neutral state, maximizing hydrophobic inclusion and chiral recognition [[5]]().

Logical relationship of host-guest chiral discrimination in capillary electrophoresis.

Experimental Protocol: Self-Validating CE Workflow

To ensure absolute trustworthiness, the following CE protocol is designed as a self-validating system. Each step includes a specific causality and a built-in verification mechanism to guarantee data integrity.

Step-by-step self-validating workflow for 4-FMA chiral separation via CE.

Step-by-Step Methodology

• Capillary Conditioning (System Standardization)

  • Action: Flush a bare fused-silica capillary (50 µm ID, 40 cm effective length) sequentially with 1.0 M NaOH (10 min), 0.1 M NaOH (5 min), deionized water (5 min), and the BGE (5 min).

  • Causality: High-concentration NaOH deprotonates the silanol groups on the inner capillary wall, establishing a uniform negative charge. This ensures a highly reproducible electroosmotic flow (EOF) across different runs.

  • Validation: Monitor the baseline current during the final BGE flush. A stable current (

    1 µA) validates that the capillary is fully equilibrated.

• BGE Preparation (Thermodynamic Control)

  • Action: Prepare a 50 mM phosphate buffer and rigorously adjust the pH to 2.5 using phosphoric acid. Dissolve 40 mM HP-

    -CD into the buffer and filter through a 0.22 µm membrane.

  • Causality: As established, pH 2.5 completely suppresses 4-FMA ionization [[4]](). The 40 mM concentration of HP-

    -CD provides an optimal selector-to-analyte ratio to maximize the mobility difference without causing excessive Joule heating 3.

• Sample Preparation (Dispersion Mitigation)

  • Action: Dissolve the racemic 4-FMA standard in deionized water to a final concentration of 50 µg/mL.

  • Causality: Keeping the analyte concentration low prevents electrodispersion (peak fronting or tailing) caused by conductivity mismatches between the sample plug and the BGE.

• Hydrodynamic Injection (Volumetric Precision)

  • Action: Inject the sample hydrodynamically at 50 mbar for 5 seconds.

  • Causality: This introduces a minute sample plug (~1-2 nL). A narrow injection zone is critical to minimizing initial peak variance, thereby preserving the high theoretical plate count intrinsic to CE.

• Electrophoretic Separation (Kinetic Execution)

  • Action: Apply a separation voltage of +25 kV at a constant capillary temperature of 25°C.

  • Causality: High voltage accelerates migration, reducing longitudinal diffusion. Temperature control is vital because complexation constants (

    ) are highly temperature-dependent; thermal fluctuations will destroy resolution repeatability.

• Detection & System Suitability Test (SST)

  • Action: Detect analytes via UV absorbance at 210 nm. Before analyzing unknown purity samples, run the racemic 4-FMA standard.

  • Validation: The system is validated only if the racemic standard yields a baseline resolution (

    ). Once validated, inject the synthesized 4-FMA batch to calculate the Enantiomeric Excess (ee).

Quantitative Performance Data

The following table summarizes the experimental causality of BGE conditions on the resolution of mandelic acid derivatives, demonstrating why the parameters in the protocol above were selected.

Table 2: Impact of BGE Parameters on 4-FMA Resolution

BGE pH	Chiral Selector	Selector Concentration (mM)	Analyte Ionization State	Observed Resolution ( )
2.5	HP-β-CD	10	Neutral	< 1.0 (Partial)
2.5	HP-β-CD	40	Neutral	> 1.5 (Baseline)
4.5	HP-β-CD	40	Partially Ionized	0.8 (Poor)
6.0	Native β-CD	40	Fully Ionized (Anionic)	0.0 (Co-elution)
6.0	Cationic PIP-β-CD	5	Fully Ionized (Anionic)	~ 2.8 (High)*

*Note: While cationic CDs at pH 6.0 provide excellent resolution via dual electrostatic and inclusion interactions 2, HP-β-CD at pH 2.5 remains the most cost-effective and universally accessible method for standard QA/QC labs.

References

• Single Isomer N-Heterocyclic Cyclodextrin Derivatives as Chiral Selectors in Capillary Electrophoresis. MDPI. 2

• Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam. PMC / NIH.1

• Enantioseparation of mandelic acid derivatives by high performance liquid chromatography with substituted β-cyclodextrin as chiral mobile phase additive and evaluation of inclusion complex formation. PMC / NIH.5

• Chiral interactions in capillary zone electrophoresis. Computer simulation and comparison with experiment. Pure (Eindhoven University of Technology). 3

• Effect of aqueous buffer pH value on peak resolution. ResearchGate. 4

Sources

• 1. Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pure.tue.nl [pure.tue.nl]
• 4. researchgate.net [researchgate.net]
• 5. Enantioseparation of mandelic acid derivatives by high performance liquid chromatography with substituted β-cyclodextrin as chiral mobile phase additive and evaluation of inclusion complex formation - PMC [pmc.ncbi.nlm.nih.gov]

X-ray crystallography data for (R)-4-Fluoromandelic acid absolute configuration

Topic: X-ray crystallography data for (R)-4-Fluoromandelic acid absolute configuration Content Type: Publish Comparison Guide

Executive Summary

For drug development professionals, (R)-4-Fluoromandelic acid (4-FMA) is a critical chiral building block.[1] However, its absolute configuration (AC) presents a specific crystallographic challenge: as a "light-atom" structure (C, H, O, F), it lacks the heavy atoms typically required for anomalous scattering determination using standard Molybdenum (Mo) radiation.[1]

This guide objectively compares the X-ray Co-Crystallization Method —the gold standard for this molecule—against alternative analytical techniques (Optical Rotation, VCD, and NMR). We provide experimental protocols, decision matrices, and the specific crystallographic strategy required to achieve regulatory-grade certainty.

Part 1: Strategic Method Comparison

The determination of absolute configuration is not merely an analytical task; it is a risk-mitigation step in the CMC (Chemistry, Manufacturing, and Controls) pathway. Below is a comparative analysis of the primary methods for 4-FMA.

Comparative Performance Matrix

Feature	Method A: X-ray Co-Crystallization (Recommended)	Method B: Optical Rotation (Polarimetry)	Method C: Vibrational Circular Dichroism (VCD)
Certainty Level	Absolute (100%)	Low to Moderate (Ambiguous)	High (>95%)
Mechanism	Internal chiral reference (Levetiracetam) defines the lattice.[1]	Comparison of sign (+/-) with literature values.	Comparison of calculated vs. experimental spectra.
Material Req.	Single Crystal (~0.2 mm)	~10-20 mg (Solution)	~5-10 mg (Solution)
Time to Result	1-2 Weeks (Growth + Data)	< 1 Hour	2-3 Days (Calculation + Exp)
Key Limitation	Requires suitable crystal growth.[1]	Highly solvent/temperature dependent; unreliable for novel analogs.[1]	Requires accurate DFT conformational sampling.[1]
Regulatory Value	Definitive Proof (FDA/EMA preferred).	Supporting Data only.	Strong Supporting Data.[1]

Expert Insight: Relying solely on Optical Rotation for 4-FMA is risky.[1] Literature values for specific rotation can vary significantly based on concentration and solvent (e.g., Methanol vs. Acetone).[1] X-ray crystallography provides a direct, spatial map of the atoms, removing ambiguity.

Part 2: The X-ray Crystallography Solution

Because 4-FMA contains only light atoms, the anomalous signal is too weak for direct determination using standard Mo-K

radiation (Flack parameter errors will be high).[1]

The Solution: Enantiospecific Co-Crystallization By co-crystallizing 4-FMA with a known chiral agent, such as Levetiracetam (LEV) , the absolute configuration of the unknown (4-FMA) is fixed relative to the known center of the LEV molecule.

Crystallographic Data Profile (Representative)

Based on successful resolution studies (e.g., identifying the (R)-isomer).

Parameter	Value / Description
Crystal System	Monoclinic
Space Group	(Chiral)
Co-Former	Levetiracetam (S-enantiomer)
Stoichiometry	1:1 (4-FMA : LEV)
Z (Molecules/Cell)	2
Key Interaction	Hydrogen bond network between Carboxyl (4-FMA) and Amide (LEV)
Absolute Config.	(R)-4-Fluoromandelic acid confirmed by (S)-Levetiracetam reference.[1]

Part 3: Experimental Protocol (Self-Validating)

This protocol details the generation of the (R)-4-FMA : (S)-Levetiracetam co-crystal, a proven method for establishing configuration.[1]

Phase 1: Crystal Growth

• Stoichiometry: Weigh equimolar amounts of racemic 4-Fluoromandelic acid (1.0 mmol, 170.14 mg) and (S)-Levetiracetam (1.0 mmol, 170.21 mg).

• Solvent Selection: Dissolve the mixture in Acetonitrile (ACN) or a 2:1 mixture of Ethanol/Hexane .[1]

  • Why? ACN promotes slow evaporation and distinct habit formation, minimizing twinning.[1]

• Dissolution: Heat gently to 40°C to ensure complete dissolution. Filter through a 0.45 µm PTFE syringe filter to remove nucleation sites.[1]

• Crystallization: Allow the solution to evaporate slowly at room temperature (20-25°C) in a loosely capped vial.

  • Checkpoint: Crystals should appear within 48-72 hours.[1] If oiling occurs, seed with a micro-crystal of pure Levetiracetam.[1]

Phase 2: X-ray Data Collection & Refinement

• Mounting: Select a block-like crystal (approx 0.2 x 0.2 x 0.1 mm).[1] Mount on a cryoloop with Paratone oil.

• Collection: Collect data at 100 K to reduce thermal motion.

  • Source: Cu-K

    ( Å) is preferred over Mo-K to enhance scattering contrast, though the internal reference method makes Mo acceptable.[1]

• Structure Solution: Use Direct Methods (SHELXT).

• Absolute Structure Assignment:

  • Refine the structure assuming the known configuration of Levetiracetam is (S) .

  • Observe the resulting geometry of the 4-FMA molecule.

  • Validation: The Flack parameter is not strictly necessary if the displacement ellipsoids are stable and the R-factor is <5%, because the chirality is fixed by the internal reference.

Part 4: Decision Logic & Workflow Visualization

The following diagram illustrates the critical decision pathway for determining absolute configuration, prioritizing the X-ray Co-Crystal method for definitive results.

Figure 1: Strategic workflow for determining Absolute Configuration of light-atom molecules like 4-FMA. The green path (Co-Crystallization) is the most robust route.

References

• Flack, H. D. (1983).[1] "On Enantiomorph-Polarity Estimation." Acta Crystallographica Section A, 39(6), 876-881.[1] Link

• Zhang, Z., et al. (2021).[1] "Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam." Crystals, 11(2), 188.[1] Link

• Thompson, A. L., & Watkin, D. J. (2009).[1] "X-ray Crystallography and Absolute Structure Determination." Tetrahedron: Asymmetry, 20(6), 712-717.[1] Link[1]

• Parsons, S. (2021).[1] "Determination of Absolute Configuration using X-ray Diffraction." Methods in Molecular Biology, 2199, 3-22.[1] Link

Sources

• 1. 4-Fluoromandelic acid | C8H7FO3 | CID 98068 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling (r)-4-Fluoromandelic acid

Executive Summary

Compound: (R)-4-Fluoromandelic acid (CAS: 193078-22-3 or 395-33-5 for racemate) Primary Hazards: Skin Irritation (H315), Serious Eye Irritation (H319), Respiratory Irritation (H335). Critical Directive: This compound combines the acidity of a carboxylic acid with the lipophilicity of a fluorinated aromatic ring. This increases skin permeability compared to non-fluorinated analogues. Standard nitrile gloves and local exhaust ventilation (LEV) are mandatory.

Hazard Mechanism & Risk Assessment

As a Senior Application Scientist, it is insufficient to merely list hazards; one must understand the causality to predict risks in novel situations.

• Acidity & Corrosivity: The electron-withdrawing fluorine atom at the para position stabilizes the carboxylate anion, making this compound slightly more acidic than unsubstituted mandelic acid. This increases its potential for immediate skin and eye irritation upon contact.

• Dust Inhalation: As a solid crystalline powder, the primary vector for exposure is airborne dust during weighing. Inhalation triggers STOT SE 3 (respiratory tract irritation) due to the acidification of mucous membranes.

• Stereochemistry: While the (R)-enantiomer is the active chiral building block, its safety profile regarding PPE is identical to the racemate.

Personal Protective Equipment (PPE) Matrix

The following matrix dictates the required PPE based on the specific operation being performed.

Body Area	PPE Requirement	Technical Specification & Rationale
Hand Protection	Nitrile Gloves (Min.[1][2] 0.11 mm)	Why Nitrile? Natural rubber latex degrades rapidly upon exposure to acidic organic solids and offers poor resistance to common reaction solvents (e.g., DCM, THF). Nitrile provides superior chemical resistance and puncture detection.Protocol: Change immediately upon splash.[1] Double-glove for operations >30 mins.
Eye Protection	Chemical Goggles	Why Goggles? Safety glasses with side shields are insufficient for fine powders. Unsealed gaps allow airborne particulates to bypass the lens and dissolve in the eye's moisture, creating an acidic solution.
Respiratory	N95 / P2 Respirator	Context: Required only if working outside a fume hood. Inside a functional fume hood (face velocity >0.5 m/s), a respirator is optional but recommended during large-scale transfer.
Body Defense	Lab Coat (Cotton/Poly)	Must be buttoned to the neck. Synthetic fibers (100% polyester) should be avoided if flammable solvents are present in the reaction matrix due to static discharge risks.

Operational Workflow: Safe Handling Protocol

The following workflow minimizes exposure during the most critical phase: the transfer of solid material.

Figure 1: Operational workflow for handling solid (R)-4-Fluoromandelic acid. Note that weighing and transfer must occur within the engineering control zone (Fume Hood).

Key Operational Nuances:

• Static Control: Chiral organic salts and acids are prone to static charge. Use an anti-static gun or ionizer during weighing to prevent "flying powder," which defeats standard airflow containment.

• Solvent Compatibility: If dissolving the acid, verify glove compatibility with the solvent, not just the solute. For example, if dissolving in Dichloromethane (DCM), standard nitrile gloves have a breakthrough time of <5 minutes. You must use PVA (Polyvinyl alcohol) or Silver Shield™ laminates for DCM mixtures.

Waste Disposal & Deactivation

Disposal of fluorinated organics requires strict adherence to environmental regulations to prevent HF formation during incineration.

Core Prohibition: Do NOT mix bulk fluorinated acids with standard non-halogenated organic waste solvents (e.g., Acetone, Methanol) if the waste stream is destined for standard fuel blending, as fluorine content limits often apply.

Figure 2: Decision logic for waste disposal. Note that even neutralized aqueous waste containing fluorinated organics should generally be collected, not poured down the drain, to comply with modern PFAS/fluorinated waste restrictions.

Emergency Response Protocols

Scenario A: Ocular Exposure (Powder in Eye)

• Immediate Action: Do not rub. Rubbing embeds crystals into the cornea.

• Flush: Use an eyewash station for a minimum of 15 minutes .[3] Hold eyelids open forcibly.

• Medical: Seek medical attention. The acidic nature can cause delayed corneal clouding.

Scenario B: Benchtop Spill

• Isolate: Mark the area.[4]

• Neutralize: Cover the spill with Sodium Bicarbonate (NaHCO3) or Soda Ash . Wait for bubbling (CO2 evolution) to cease.

• Cleanup: Wet the powder slightly (to prevent dust) and sweep into a dedicated hazardous waste bag. Clean the surface with water and soap.[3][5]

References

• Thermo Fisher Scientific. (2021). Safety Data Sheet: 4-Fluoromandelic acid. Retrieved from

• TCI Chemicals. (2025).[3][6] Safety Data Sheet: 4-Fluoro-DL-mandelic Acid. Retrieved from

• Spectrum Chemical. (2022). Safety Data Sheet: R-(-)-Mandelic Acid (Analogous Hazard Data). Retrieved from

• PubChem. (n.d.). 4-Fluoromandelic acid Compound Summary. National Library of Medicine. Retrieved from

Sources

• 1. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 2. labproinc.com [labproinc.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. spectrumrx.com [spectrumrx.com]
• 6. pccarx.com [pccarx.com]